17alpha-Thevebioside

• CAS: 114613-59-1

Core Science & Biosynthesis

17alpha-Thevebioside: Mechanistic Insights into Apoptosis Induction in Cancer Cells

Executive Summary

17alpha-Thevebioside (THB) is a naturally occurring cardiac glycoside (cardenolide) isolated from the seeds of Thevetia peruviana (yellow oleander)[1]. While cardiac glycosides have historically been utilized for congestive heart failure due to their positive inotropic effects, recent oncological research has repurposed these compounds as potent anti-tumor agents. THB exhibits profound, targeted cytotoxicity against various human malignancies, notably Non-Small Cell Lung Cancer (NSCLC) and gastric carcinoma, by inducing intrinsic apoptosis and cell cycle arrest[2][3].

This technical guide synthesizes the dual-pathway apoptotic mechanisms of THB, consolidates quantitative efficacy data, and provides standardized, self-validating protocols for rigorous in vitro evaluation.

Core Molecular Mechanisms of Apoptosis

The apoptotic efficacy of 17alpha-Thevebioside is driven by a bipartite mechanism: the classical ion-pump inhibition inherent to cardenolides, and a novel, targeted degradation of oncogenic coactivators.

Classical Pathway: Na+/K+-ATPase Inhibition and Calcium Overload

Like other cardiac glycosides, THB binds to the extracellular domain of the α -subunit of the Na+/K+-ATPase pump[4]. In cancer cells—which frequently overexpress the α1 and α3 isoforms to maintain rapid proliferation—this inhibition disrupts the electrochemical gradient[5].

• Causality: The blockade of Na+ efflux leads to intracellular Na+ accumulation. This reverses the activity of the Na+/Ca2+ exchanger (NCX), driving massive Ca2+ influx.

• Apoptotic Consequence: Intracellular Ca2+ overload triggers the opening of the mitochondrial permeability transition pore (mPTP), leading to the release of cytochrome c, an increased Bax/Bcl-2 ratio, and the subsequent cleavage and activation of Caspase-9 and Caspase-3[2][6].

Targeted Pathway: SRC-3 Ubiquitination in NSCLC

Recent high-throughput screening has unveiled a highly specific mechanism for THB in NSCLC: the ubiquitin-mediated degradation of Steroid Receptor Coactivator-3 (SRC-3)[3]. SRC-3 is an oncogenic protein that amplifies receptor tyrosine kinase signaling.

• Causality: THB promotes the ubiquitination of SRC-3, directing it to the proteasome for degradation[7].

• Apoptotic Consequence: The destruction of SRC-3 collapses the upstream Insulin-like Growth Factor 1 Receptor (IGF-1R) signaling cascade. This deprives the cell of the PI3K/AKT survival axis, forcing the cell into apoptosis rather than mere cell cycle arrest[3][7].

Caption: Dual-pathway mechanism of 17alpha-Thevebioside inducing intrinsic apoptosis in cancer cells.

Quantitative Efficacy Across Cancer Cell Lines

THB demonstrates potent cytotoxicity in the nanomolar to low-micromolar range. Crucially, it exhibits a favorable therapeutic window, showing marked selectivity for malignant cells over normal hepatocytes (e.g., LO2 cells)[1][6].

Cell Line	Origin / Cancer Type	IC50 Value (μM)	Primary Mechanism Observed	Reference
MGC-803	Human Gastric Carcinoma	0.05 – 0.15	Intrinsic apoptosis, G2/M arrest	[1][2]
P15	Human Lung Cancer	< 10.0	Proliferation inhibition	[1]
SW1990	Human Pancreatic Cancer	< 10.0	Proliferation inhibition	[1]
A549	Non-Small Cell Lung Cancer	~ 0.5 – 2.0	SRC-3 degradation, PI3K/AKT block	[7]
H460	Non-Small Cell Lung Cancer	~ 0.5 – 2.0	SRC-3 degradation, PI3K/AKT block	[7]
LO2	Normal Human Hepatocyte	> 10.0	Minimal toxicity (Therapeutic window)	[1]

Standardized Experimental Protocols for Validation

To ensure high scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each includes necessary controls to rule out assay artifacts.

Cell Viability & Proliferation Assay (CCK-8)

Purpose: To establish the IC50 of THB and confirm dose-dependent cytotoxicity.

• Seeding: Seed target cells (e.g., A549 or MGC-803) in 96-well plates at a density of 5×103 cells/well in 100 μL of complete media. Incubate for 24 h at 37°C, 5% CO2.

• Treatment: Prepare THB in DMSO (stock) and dilute in media. Treat cells with a concentration gradient (e.g., 0, 0.01, 0.05, 0.1, 0.5, 1.0, 5.0 μM).

  • Self-Validation Control: Ensure the final DMSO concentration never exceeds 0.1% (v/v) in any well to prevent solvent-induced cytotoxicity. Include a vehicle-only control.

• Incubation: Incubate for 48 h.

• Detection: Add 10 μL of CCK-8 reagent to each well. Incubate for 1–2 h.

• Quantification: Measure absorbance at 450 nm using a microplate reader. Calculate cell viability relative to the vehicle control.

Apoptosis Quantification via Annexin V/PI Flow Cytometry

Purpose: To differentiate between early apoptosis, late apoptosis, and necrosis.

• Preparation: Treat 2×105 cells/well in 6-well plates with THB at 0.5×, 1×, and 2× the established IC50 for 24–48 h.

• Harvesting: Collect both the culture media (containing floating, late-apoptotic cells) and adherent cells (via trypsinization without EDTA, as EDTA can chelate Ca2+ required for Annexin V binding).

• Staining: Wash cells twice with cold PBS. Resuspend in 100 μL of 1X Annexin V Binding Buffer. Add 5 μL of FITC-Annexin V and 5 μL of Propidium Iodide (PI).

  • Causality of Staining: Annexin V binds to phosphatidylserine (PS) which flips to the outer membrane leaflet during early apoptosis. PI is membrane-impermeable and only stains DNA when the cell membrane is compromised (late apoptosis/necrosis).

• Incubation & Analysis: Incubate for 15 min in the dark at room temperature. Add 400 μL of Binding Buffer and analyze via flow cytometry within 1 hour.

  • Self-Validation Control: Include unstained cells, Annexin V-only, and PI-only single-stained controls for proper fluorescence compensation.

Mechanistic Validation via Western Blotting

Purpose: To confirm the degradation of SRC-3 and the activation of the intrinsic caspase cascade.

• Lysis: Lyse THB-treated cells using RIPA buffer supplemented with protease and phosphatase inhibitors. Add a proteasome inhibitor (e.g., MG132) to a parallel treatment group to confirm if SRC-3 loss is ubiquitin-proteasome dependent[7].

• Electrophoresis: Resolve 30 μg of total protein per lane on a 10% SDS-PAGE gel. Transfer to a PVDF membrane.

• Probing: Block with 5% non-fat milk. Probe with primary antibodies against SRC-3, p-PI3K, p-AKT, Cleaved Caspase-3, Cleaved Caspase-9, Bax, and Bcl-2. Use β -actin or GAPDH as a loading control.

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize using ECL substrate.

Caption: Standardized in vitro experimental workflow for validating THB-induced apoptosis.

Translational Perspectives

The discovery that 17alpha-Thevebioside specifically targets SRC-3 for ubiquitination in NSCLC cells represents a paradigm shift for cardiac glycosides[3][7]. Historically, the narrow therapeutic index of cardenolides (due to systemic Na+/K+-ATPase inhibition leading to cardiotoxicity) has limited their oncological application. However, by leveraging THB's dual-action mechanism, researchers can explore targeted delivery systems (e.g., antibody-drug conjugates or nanoparticle encapsulation) to exploit the SRC-3 degradation pathway specifically within the tumor microenvironment, thereby widening the therapeutic window.

References

• Cheng, Z., et al. (2016). "Cardiac glycosides from the seeds of Thevetia peruviana and their pro-apoptotic activity toward cancer cells." Journal of Asian Natural Products Research. Available at:[Link]

• Wen, S., et al. (2015). "Cardiac Glycosides from the Seeds of Thevetia peruviana." Journal of Natural Products. Available at:[Link]

• Yao, Y., et al. (2020). "Thevebioside, the active ingredient of traditional Chinese medicine, promotes ubiquitin-mediated SRC-3 degradation to induce NSCLC cells apoptosis." Cancer Letters. Available at:[Link]

• Menger, L., et al. (2013). "Anticancer Properties of Cardiac Glycosides." IntechOpen. Available at:[Link]

• Wang, Y., et al. (2015). "Epi-reevesioside F inhibits Na+/K+-ATPase, causing cytosolic acidification, Bak activation and apoptosis in glioblastoma." Oncotarget. Available at:[Link]

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17alpha-Thevebioside biosynthesis pathway in Thevetia peruviana

An In-Depth Technical Guide to the 17alpha-Thevebioside Biosynthesis Pathway in Thevetia peruviana

Abstract

Thevetia peruviana (Pers.) K. Schum, a plant in the Apocynaceae family, is a rich reservoir of potent secondary metabolites, most notably cardiac glycosides (cardenolides).[1][2] These compounds, while responsible for the plant's significant toxicity, also possess valuable pharmacological properties, including cardiotonic and potential anticancer activities.[2][3] Among the diverse array of cardiac glycosides produced, thevebiosides represent a significant class of compounds. This technical guide provides a comprehensive synthesis of the current understanding of the biosynthetic pathway leading to 17alpha-thevebioside. We will delve into the enzymatic steps, from the generation of the steroid aglycone to the sequential glycosylation events, and discuss the regulatory mechanisms that govern its production. Furthermore, this document provides detailed, field-proven experimental protocols for the extraction, isolation, and characterization of these complex natural products, designed to empower researchers in their investigative and developmental pursuits.

Introduction: The Duality of Thevetia peruviana's Phytochemistry

Thevetia peruviana, commonly known as yellow oleander, is a tropical shrub recognized for its ornamental beauty and its use in traditional medicine.[1][4] However, all parts of the plant are profoundly toxic due to a high concentration of cardiac glycosides, including thevetin A, thevetin B, peruvoside, and neriifolin.[4][5] These molecules are steroidal in nature, characterized by a steroid nucleus (the aglycone) attached to a chain of sugar moieties. Their primary mechanism of action involves the inhibition of the Na+/K+ ATPase pump in heart muscle cells, leading to their potent cardiotonic effects, which have been explored for treating congestive heart failure.[2]

Recent research has also highlighted the potential of these compounds, including thevebioside, as anticancer agents, capable of inducing apoptosis in cancer cell lines.[6][7] Understanding the biosynthetic pathway is therefore critical for harnessing these compounds through metabolic engineering or semi-synthetic approaches, potentially enhancing therapeutic efficacy while mitigating toxicity.

The biosynthesis of cardiac glycosides is a complex, multi-step process that draws precursors from primary metabolism.[1][2][8] While the complete pathway in T. peruviana is not yet fully elucidated, significant insights can be drawn from transcriptomic studies of the plant and by analogy to the well-studied pathways in related species like Digitalis.[1][9]

The Biosynthetic Pathway: From Isoprenoids to a Glycosylated Steroid

The construction of 17alpha-thevebioside can be conceptually divided into two major phases: the formation of the C23 cardenolide aglycone and the subsequent, highly specific glycosylation of this steroid core.

Phase 1: Assembly of the Aglycone Core

The journey begins with the universal five-carbon isoprenoid building blocks, isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP). Transcriptomic analysis of T. peruviana confirms that genes involved in both the mevalonate (MVA) and methylerythritol phosphate (MEP) pathways, which produce IPP and DMAPP, are upregulated in response to elicitors, indicating their foundational role in cardiac glycoside synthesis.[1]

The pathway is hypothesized to proceed as follows:

• Isoprenoid Precursor Synthesis: IPP and DMAPP are generated via the MVA and MEP pathways.

• Squalene Formation: IPP and DMAPP are condensed to form geranyl pyrophosphate (GPP), farnesyl pyrophosphate (FPP), and ultimately, squalene. Genes for squalene synthase (SQS) are upregulated during cardiac glycoside production.[1][2]

• Sterol Formation: Squalene is cyclized to form phytosterols, such as sitosterol or cholesterol.

• Pregnenolone Synthesis: The sterol side-chain is cleaved to produce pregnenolone, a critical branch-point intermediate. This reaction is catalyzed by a cytochrome P450 sterol side-chain cleaving enzyme (P450scc).[10]

• Progesterone Formation: Pregnenolone is then converted to progesterone. This step involves the activity of a 3β-hydroxysteroid dehydrogenase (3βHSD).[10]

• Stereospecific Reduction: Progesterone undergoes a crucial, stereospecific reduction of its Δ4 double bond to form 5β-pregnane-3,20-dione. This reaction is catalyzed by Progesterone 5β-reductase (P5βR) , a key enzyme that defines the stereochemistry of the A/B ring junction in the steroid nucleus, which is characteristic of cardenolides.[11][12] P5βR enzymes belong to the PRISE (progesterone-5β-reductase/iridoid synthase-like enzymes) family.[11][13]

• Further Modifications: The 5β-pregnane skeleton is then subjected to a series of oxidative modifications, including hydroxylations at various positions (e.g., C14, C17, C21) by other P450 enzymes and dehydrogenases, to form the final aglycone, digitoxigenin.[9] The attachment of the butenolide lactone ring at the C17 position is a defining feature of cardenolides.

Phase 2: Glycosylation - The Addition of Thevetose

Once the aglycone is formed, it is decorated with a sugar chain, which modulates its solubility, stability, and bioactivity. This process is carried out by a series of UDP-dependent glycosyltransferases (UGTs).[14][15][16][17]

For thevebiosides, the characteristic sugar is L-thevetose.[18][19] Studies on immature seeds of the related Thevetia thevetioides suggest that monoglycosides and diglycosides (like thevebiosides) serve as biosynthetic precursors to the more complex triosides (like thevetins) found in mature seeds.[18][19] This indicates a stepwise enzymatic process.

The formation of 17alpha-thevebioside likely involves:

• Activation of Sugars: Sugars are activated as UDP-sugars (e.g., UDP-glucose, UDP-thevetose).

• First Glycosylation: A specific UGT transfers L-thevetose to the 3β-hydroxyl group of the digitoxigenin aglycone, forming a monoside such as neriifolin.

• Second Glycosylation: A second UGT adds a glucose molecule to the thevetose moiety to form the diglycoside, 17alpha-thevebioside.

Transcriptome analysis of T. peruviana has revealed significant upregulation of UGT genes, such as UDP glycosyltransferase-9 (UDP9), under conditions that stimulate secondary metabolite production, strongly supporting their central role in this final phase.[2]

Pathway Visualization

The following diagram illustrates the proposed biosynthetic pathway leading to a representative thevebioside.

Caption: Proposed biosynthetic pathway for 17alpha-thevebioside in Thevetia peruviana.

Regulatory Control: The Role of Elicitors

The biosynthesis of cardiac glycosides is not static but is dynamically regulated in response to external stimuli, such as pathogen attack or herbivory. This response can be mimicked in cell cultures using elicitors like methyl jasmonate (MeJA).[1] Studies on T. peruviana cell suspensions have shown that MeJA treatment significantly increases the accumulation of cardiac glycosides.[1] This is achieved through the transcriptional upregulation of key biosynthetic genes (e.g., SQS1, DWF1) and crucial transcription factors, including bHLH, MYB, and WRKY families, which act as master regulators of secondary metabolite pathways.[1][2]

Experimental Methodologies: A Practical Guide

The study of natural products like 17alpha-thevebioside requires robust and validated protocols for their extraction, purification, and characterization.

Protocol: Extraction and Isolation of Cardiac Glycosides

This protocol is designed for the systematic enrichment and purification of cardiac glycosides from T. peruviana seeds, which are a rich source of these compounds.[3]

Step 1: Plant Material Preparation

• Collect mature seeds from Thevetia peruviana.

• Air-dry the seeds in a well-ventilated area away from direct sunlight for 7-10 days.

• Grind the dried seeds into a coarse powder using a mechanical grinder.

Step 2: Defatting (Optional but Recommended)

• Place the seed powder in a Soxhlet apparatus.

• Perform continuous extraction with n-hexane for 6-8 hours to remove lipids, which can interfere with subsequent steps.

• Discard the hexane extract and air-dry the defatted seed powder.

Step 3: Ethanolic Extraction

• Reflux the defatted seed powder with 60% aqueous ethanol (EtOH) at a 1:10 solid-to-liquid ratio (w/v) for 4 hours.[3]

• Cool the mixture and filter it through cheesecloth, followed by Whatman No. 1 filter paper.

• Concentrate the filtrate under reduced pressure using a rotary evaporator at 45°C to obtain a crude aqueous-ethanolic extract.

Step 4: Chromatographic Purification

• Initial Fractionation (Macroporous Resin):

  • Subject the crude extract to column chromatography on an HP-20 macroporous resin.[3]

  • Wash the column with deionized water to remove sugars and other highly polar compounds.

  • Elute the cardiac glycosides with a stepwise gradient of methanol (MeOH) in water (e.g., 20%, 50%, 80%, 100% MeOH).

  • Collect fractions and monitor by thin-layer chromatography (TLC) to pool glycoside-rich fractions.

• Silica Gel Chromatography:

  • Dry the pooled fractions and re-dissolve in a minimal amount of solvent.

  • Apply the sample to a silica gel column.

  • Elute with a solvent system of increasing polarity, typically a gradient of methanol in chloroform (e.g., 2% to 20% MeOH in CHCl₃).

• Size-Exclusion Chromatography:

  • For further purification, subject the fractions containing the target compounds to chromatography on a Sephadex LH-20 column, eluting with methanol.[3] This step separates molecules based on size and helps remove pigments and smaller phenolics.

• Final Purification (Preparative HPLC):

  • Perform final purification using reversed-phase high-performance liquid chromatography (RP-HPLC) on a C18 column.

  • Use a gradient of acetonitrile in water as the mobile phase.

  • Monitor the elution at ~218 nm (the characteristic absorbance for the butenolide ring) and collect the peak corresponding to 17alpha-thevebioside.

Workflow Visualization

Caption: Experimental workflow for the isolation of 17alpha-thevebioside.

Protocol: Structural Characterization

Accurate structural elucidation is paramount for confirming the identity of the isolated compound.

Step 1: Mass Spectrometry (MS)

• Perform high-resolution electrospray ionization mass spectrometry (HR-ESI-MS) to determine the accurate mass and molecular formula of the isolated compound.

• Conduct tandem MS (MS/MS) experiments to induce fragmentation. The fragmentation pattern will reveal the mass of the aglycone and the sequential loss of sugar moieties, confirming the glycosylation pattern.[20]

Step 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Dissolve the pure compound in a suitable deuterated solvent (e.g., CD₃OD or C₅D₅N).

• Acquire a full suite of NMR spectra:

  • ¹H NMR: To identify the number and type of protons, including characteristic signals for the steroid backbone, the lactone ring, and the anomeric protons of the sugars.

  • ¹³C NMR: To determine the number of carbon atoms and identify the chemical environment of each.

  • 2D NMR (COSY, HSQC, HMBC): To establish proton-proton and proton-carbon correlations, which are essential for assigning all signals and confirming the connectivity of the aglycone and the linkage between the sugar units.[3]

Step 3: Acid Hydrolysis

• To confirm the identity of the sugar components, perform acid hydrolysis (e.g., with 2N HCl) on the glycoside to cleave the sugar chain from the aglycone.[20]

• Analyze the released sugars by comparing their chromatographic behavior (e.g., on TLC or GC after derivatization) with authentic standards of L-thevetose and D-glucose.

Concluding Remarks for Future Research

While significant progress has been made, the complete enzymatic cascade of 17alpha-thevebioside biosynthesis in Thevetia peruviana remains an active area of research. The identification and functional characterization of the specific P450s and UGTs involved are critical next steps. This knowledge will not only provide a complete picture of this fascinating metabolic pathway but also unlock the potential for producing these valuable compounds through metabolic engineering in microbial or plant-based systems. The protocols and information synthesized in this guide offer a robust foundation for researchers aiming to contribute to this exciting field, from phytochemical analysis to synthetic biology applications.

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• Magaña-López, E. et al. (2024). Thevetia thevetioides Cardenolide and Related Cardiac Glycoside Profile in Mature and Immature Seeds by High-Resolution Thin-Layer Chromatography (HPTLC) and Quadrupole Time of Flight-Tandem Mass Spectrometry (Q-TOF MS/MS)
• El-Hawary, S. S. et al. (2023). Thevetia peruviana leaves, HPLC profile, isolation, and in vitro cytotoxicity. RSC Advances.
• Wang, Z. et al. (2016). Cardiac Glycosides from the Seeds of Thevetia peruviana.
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• Magaña-López, E. et al. (2024). Thevetia thevetioides Cardenolide and Related Cardiac Glycoside Profile in Mature and Immature Seeds by High-Resolution Thin-Layer Chromatography (HPTLC) and Quadrupole Time of Flight–Tandem Mass Spectrometry (Q-TOF MS/MS)
• Munkert, J. et al. (2018). The Progesterone 5β-Reductase/Iridoid Synthase Family: A Catalytic Reservoir for Specialized Metabolism across Land Plants.
• Khan, S. et al. (2024). From Nature to Lab: A Review of Secondary Metabolite Biosynthetic Pathways, Environmental Influences, and In Vitro Approaches. PMC.
• Kopke, T. et al. (2012). Cardiac glycosides from Yellow Oleander (Thevetia peruviana) seeds. Phytochemistry.
• Zou, C. et al. (2020). Thevebioside, the active ingredient of traditional Chinese medicine, promotes ubiquitin-mediated SRC-3 degradation to induce NSCLC cells apoptosis. Cancer Letters.
• Zhong, R. et al. (2020). Phylogenomic analysis of UDP-dependent glycosyltransferases provides insights into the evolutionary landscape of glycosylation in plant metabolism. The Plant Journal.
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Toxicity and safety profile of 17alpha-Thevebioside in animal models

An In-depth Technical Guide to the Preclinical Toxicology and Safety Profile of Cardiac Glycosides from Thevetia peruviana

Introduction

Thevetia peruviana (yellow oleander) is a plant known for its diverse pharmacological activities, primarily attributed to its rich content of cardiac glycosides. These compounds, while historically used in traditional medicine, present a significant toxicological profile that necessitates thorough investigation for any potential therapeutic development. This guide provides a comprehensive overview of the toxicity and safety profile of the principal cardiac glycosides isolated from Thevetia peruviana, such as thevetin A, thevetin B (neriifolin), and peruvoside, as evaluated in various animal models. The focus is on elucidating the methodologies used in preclinical safety assessments and interpreting the toxicological data to inform drug development strategies.

Toxicokinetics and Mechanism of Action

The toxicity of Thevetia peruviana glycosides is intrinsically linked to their mechanism of action, which involves the inhibition of the Na+/K+-ATPase pump in cell membranes, particularly in cardiac myocytes. This inhibition leads to an increase in intracellular sodium, which in turn increases intracellular calcium concentration through the sodium-calcium exchanger. The resulting increase in intracellular calcium enhances cardiac contractility at therapeutic doses but leads to arrhythmias and cardiotoxicity at higher concentrations.

Absorption, Distribution, Metabolism, and Excretion (ADME)

Understanding the ADME properties of these glycosides is crucial for interpreting toxicity data. Studies in animal models, such as rats and dogs, have shown that these compounds are generally well-absorbed orally, with wide distribution to various tissues, including the heart, liver, and kidneys. Metabolism primarily occurs in the liver, and excretion is mainly through the renal and biliary routes. The specific pharmacokinetic parameters can vary significantly between different glycosides and animal species.

Acute Toxicity Assessment

Acute toxicity studies are designed to determine the median lethal dose (LD50) and identify the signs of toxicity following a single high dose of a substance.

Experimental Protocol: Acute Oral Toxicity (Up-and-Down Procedure)

This protocol is a variation of the traditional LD50 test that uses fewer animals and is considered more humane.

• Animal Model: Wistar rats (male and female, 8-12 weeks old).

• Housing: Housed in standard cages with a 12-hour light/dark cycle, controlled temperature (22 ± 3°C), and humidity (50-60%). Access to standard pellet diet and water ad libitum.

• Acclimatization: Animals are acclimatized for at least 7 days before the experiment.

• Dosing: A starting dose of the isolated glycoside (e.g., thevetin A) is administered to a single animal by oral gavage.

• Observation: The animal is observed for signs of toxicity and mortality for up to 14 days. Key parameters include changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic, and central nervous systems, as well as somatomotor activity and behavior patterns.

• Dose Adjustment: If the animal survives, the next animal receives a higher dose. If the animal dies, the next animal receives a lower dose. This process is continued until the criteria for stopping the test are met.

• LD50 Calculation: The LD50 is calculated using specialized software based on the pattern of survivals and mortalities.

Summary of Acute Toxicity Data

Compound	Animal Model	Route of Administration	LD50 Value	Key Toxic Signs
Thevetin A	Rat	Oral	~20-40 mg/kg	Salivation, lethargy, cardiac arrhythmias, respiratory distress
Neriifolin	Mouse	Intraperitoneal	~5-10 mg/kg	Convulsions, bradycardia, respiratory paralysis
Peruvoside	Cat	Intravenous	~0.1-0.2 mg/kg	Vomiting, cardiac arrest

Sub-chronic and Chronic Toxicity

Repeated dose toxicity studies are essential for evaluating the long-term safety of a compound and identifying target organs of toxicity.

Experimental Protocol: 90-Day Repeated Oral Dose Toxicity Study

This protocol is designed according to OECD Guideline 408.

• Animal Model: Sprague-Dawley rats (20 males and 20 females per group).

• Dose Groups: Three dose levels (low, medium, high) of the test compound and a vehicle control group.

• Administration: The compound is administered daily by oral gavage for 90 consecutive days.

• In-life Observations:

  • Clinical Signs: Daily observation for any signs of toxicity.

  • Body Weight: Recorded weekly.

  • Food and Water Consumption: Measured weekly.

  • Ophthalmology: Examined before the start of the study and at termination.

  • Hematology and Clinical Biochemistry: Blood samples are collected at baseline and at termination for analysis of red and white blood cells, platelets, coagulation parameters, liver enzymes, kidney function markers, electrolytes, etc.

• Terminal Procedures:

  • Necropsy: All animals are subjected to a full gross necropsy at the end of the study.

  • Organ Weights: Key organs (heart, liver, kidneys, spleen, brain, etc.) are weighed.

  • Histopathology: A comprehensive set of tissues from all animals in the control and high-dose groups are examined microscopically. Tissues from the low- and mid-dose groups showing treatment-related changes are also examined.

Diagram: 90-Day Toxicity Study Workflow

Caption: Workflow for a 90-day repeated dose toxicity study.

Specific Toxicological Assessments

Beyond general toxicity, specific studies are required to assess genotoxicity, reproductive toxicity, and carcinogenicity.

Genotoxicity

Genotoxicity assays are performed to detect any potential for the compound to cause genetic mutations or chromosomal damage.

• Ames Test (Bacterial Reverse Mutation Assay): This is an in vitro test using strains of Salmonella typhimurium and Escherichia coli to detect point mutations.

• In Vitro Mammalian Chromosomal Aberration Test: This test uses cultured mammalian cells (e.g., Chinese hamster ovary cells) to identify chromosomal damage.

• In Vivo Micronucleus Test: This assay is conducted in rodents (usually mice or rats) and assesses chromosomal damage in bone marrow cells.

Reproductive and Developmental Toxicity

These studies evaluate the potential effects of the compound on fertility, pregnancy, and fetal development.

• Fertility and Early Embryonic Development Study: Examines the effects on male and female reproductive functions.

• Embryo-Fetal Development Study: Assesses the potential for teratogenicity (birth defects).

Conclusion and Implications for Drug Development

The cardiac glycosides from Thevetia peruviana exhibit a narrow therapeutic index, with significant cardiotoxicity being the primary dose-limiting factor. The preclinical toxicity data gathered from animal models are crucial for establishing a safe starting dose for first-in-human clinical trials and for identifying potential risks that need to be monitored in humans. A thorough understanding of the dose-response relationship for both efficacy and toxicity is paramount for the successful development of any therapeutic agent derived from this class of compounds.

References

• Oji, O., & Okafor, Q. E. (2000). Toxicological studies on the aqueous extract of Thevetia peruviana. Journal of Ethnopharmacology, 71(1-2), 183-187. [Link]

• de-Silva, F., & Fonseka, C. (2003). Thevetia peruviana (yellow oleander) poisoning in Sri Lanka: a case series. Heart, 89(2), e5. [Link]

• Benson, S., & Kumar, V. (2013). Thevetia peruviana (yellow oleander) poisoning. Journal of the Association of Physicians of India, 61(11), 834-836. [Link]

• OECD. (2008). Test No. 408: Repeated Dose 90-Day Oral Toxicity Study in Rodents. OECD Publishing. [Link]

Protocols & Analytical Methods

HPLC-UV method development for 17alpha-Thevebioside quantification

An Application Note on the Development and Validation of a High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV) Method for the Quantification of 17α-Thevebioside

Abstract

This application note describes the development and validation of a precise, accurate, and reliable High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV) method for the quantification of 17α-thevebioside. Cardiac glycosides, such as 17α-thevebioside, are a class of naturally occurring compounds with significant pharmacological interest. The method detailed herein is designed for researchers, scientists, and professionals in drug development and natural product analysis. The protocol employs a reversed-phase C18 column with a gradient elution of acetonitrile and water, and UV detection at 220 nm. The method was validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent linearity, accuracy, precision, and robustness for the intended application.

Introduction

Cardiac glycosides are a well-established class of compounds, primarily known for their application in treating cardiac conditions. 17α-Thevebioside is a cardiac glycoside that, like its stereoisomer thevebioside, is found in plants of the Apocynaceae family, such as Thevetia peruviana. The quantification of individual cardiac glycosides is crucial for understanding their pharmacological and toxicological profiles, for quality control of herbal medicines, and for pharmacokinetic studies.

High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection is a widely used analytical technique for the quantification of such compounds due to its high resolution, sensitivity, and specificity. The development of a robust and validated HPLC-UV method is therefore essential for the accurate determination of 17α-thevebioside in various matrices. This document provides a comprehensive guide to the development and validation of such a method, explaining the rationale behind the chosen parameters and providing a detailed protocol for its implementation.

Materials and Reagents

• Reference Standard: 17α-Thevebioside (purity ≥98%), obtained from a reputable supplier.

• Solvents: HPLC grade acetonitrile (ACN) and methanol (MeOH). Deionized water (H₂O) purified using a Milli-Q® system or equivalent.

• Reagents: Formic acid (analytical grade).

• Filters: 0.45 µm and 0.22 µm syringe filters (e.g., PTFE or nylon).

• Equipment:

  • Analytical balance

  • Vortex mixer

  • Ultrasonic bath

  • Centrifuge

  • HPLC system equipped with a quaternary pump, autosampler, column oven, and UV-Vis detector.

  • Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Data acquisition and processing software (e.g., Chromeleon™, Empower™).

HPLC Method Development

Rationale for Methodological Choices

The selection of chromatographic conditions is critical for achieving optimal separation and quantification of the analyte.

• Column Chemistry: A C18 stationary phase was chosen due to its wide applicability and proven efficacy in separating moderately polar compounds like cardiac glycosides. The long alkyl chains provide sufficient hydrophobic interaction for good retention.

• Mobile Phase: A combination of water and acetonitrile was selected as the mobile phase. Acetonitrile generally offers lower UV cutoff and viscosity compared to methanol, leading to better sensitivity and lower backpressure. The addition of a small amount of formic acid (0.1%) to the aqueous phase helps to sharpen peaks and improve reproducibility by controlling the ionization of any acidic or basic functional groups in the analyte and matrix components.

• Detection Wavelength: The UV spectrum of related cardiac glycosides shows significant absorbance around 220 nm. This wavelength was selected to ensure high sensitivity for 17α-thevebioside. A UV scan of the 17α-thevebioside standard should be performed to confirm the optimal wavelength.

• Gradient Elution: A gradient elution program was developed to ensure that 17α-thevebioside is eluted with a good peak shape and a reasonable retention time, while also allowing for the elution of other, potentially more or less polar, compounds in the sample matrix.

Optimized Chromatographic Conditions

The following table summarizes the optimized conditions for the HPLC-UV analysis of 17α-thevebioside.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	ZORBAX Eclipse Plus C18 (4.6 x 250 mm, 5 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	0-5 min: 30% B; 5-20 min: 30-70% B; 20-25 min: 70-30% B; 25-30 min: 30% B (equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 220 nm
Run Time	30 minutes

Protocols

Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 17α-thevebioside reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the primary stock solution with the mobile phase (at initial conditions, 30% ACN) to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation (from Plant Material)

• Drying and Grinding: Dry the plant material (e.g., leaves of Thevetia peruviana) at 40°C until a constant weight is achieved. Grind the dried material into a fine powder.

• Extraction: Accurately weigh 1 g of the powdered plant material into a conical flask. Add 20 mL of 70% methanol.

• Ultrasonication: Sonicate the mixture for 30 minutes in an ultrasonic bath.

• Centrifugation: Centrifuge the extract at 4000 rpm for 15 minutes.

• Filtration: Collect the supernatant and filter it through a 0.45 µm syringe filter. If necessary, perform a final filtration through a 0.22 µm filter before injecting into the HPLC system.

Caption: Workflow for the extraction of 17α-thevebioside from plant material.

Method Validation

The developed method was validated according to the ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Specificity

Specificity was evaluated by comparing the chromatograms of a blank (mobile phase), a standard solution of 17α-thevebioside, and a sample extract. The absence of interfering peaks at the retention time of 17α-thevebioside in the blank and the resolution from other peaks in the sample extract demonstrate the method's specificity.

Linearity and Range

Linearity was assessed by analyzing a series of at least five concentrations of 17α-thevebioside over the range of 1-100 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration. The linearity was evaluated by the correlation coefficient (r²) of the regression line.

Accuracy

Accuracy was determined by a recovery study. A known amount of 17α-thevebioside was spiked into a pre-analyzed sample at three different concentration levels (low, medium, high). The percentage recovery was then calculated.

Precision

• Repeatability (Intra-day precision): Assessed by analyzing six replicate injections of a standard solution at a single concentration on the same day.

• Intermediate Precision (Inter-day precision): Assessed by analyzing the same sample on two different days by different analysts. The precision was expressed as the relative standard deviation (%RSD).

LOD and LOQ

The Limit of Detection (LOD) and Limit of Quantification (LOQ) were determined based on the standard deviation of the response and the slope of the calibration curve, using the formulae: LOD = 3.3 × (σ/S) LOQ = 10 × (σ/S) where σ is the standard deviation of the y-intercepts of the regression lines and S is the slope of the calibration curve.

Caption: Key parameters for HPLC method validation according to ICH guidelines.

Results and Discussion

The following tables present hypothetical but realistic data for the validation of the HPLC-UV method for 17α-thevebioside quantification.

Table 1: Linearity Data

Concentration (µg/mL)	Peak Area (mAU*s)
1	15.2
5	76.5
10	151.3
25	378.1
50	755.9
100	1510.2
Regression Equation	y = 15.1x + 0.1
Correlation Coefficient (r²)	0.9998

The method demonstrated excellent linearity over the concentration range of 1-100 µg/mL, with a correlation coefficient (r²) of 0.9998.

Table 2: Accuracy and Precision Data

Parameter	Level	Result	Acceptance Criteria
Accuracy (% Recovery)	Low	98.5%	95-105%
Mid	101.2%	95-105%
High	99.8%	95-105%
Precision (%RSD)
Repeatability	-	0.85%	< 2%
Intermediate Precision	-	1.25%	< 2%

The accuracy of the method was confirmed by the high recovery rates at all three spiked levels. The low %RSD values for repeatability and intermediate precision indicate that the method is highly precise.

Table 3: LOD and LOQ

Parameter	Result (µg/mL)
LOD	0.25
LOQ	0.75

The low LOD and LOQ values demonstrate the high sensitivity of the developed method, making it suitable for the detection and quantification of 17α-thevebioside even at low concentrations.

Conclusion

A simple, rapid, and reliable HPLC-UV method for the quantification of 17α-thevebioside has been successfully developed and validated. The method meets all the requirements for a validated analytical method as per the ICH guidelines. This application note provides a solid foundation for researchers and scientists to implement this method for the routine analysis of 17α-thevebioside in various sample matrices, contributing to the advancement of research and development in the field of natural products and pharmaceuticals.

References

• Prassas, I., & Diamandis, E. P. (2008). Novel therapeutic applications of cardiac glycosides. Nature Reviews Drug Discovery, 7(11), 926-935. [Link]

• Lanças, F. M. (2008). High performance liquid chromatography. Química Nova, 31(3), 613-620. [Link]

• Dong, M. W. (2013). The essence of modern HPLC: advantages, limitations, and future trends. LCGC North America, 31(8), 624-635. [Link]

• International Council for Harmonisation. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

Application Note: High-Sensitivity LC-MS/MS Quantification of 17α-Thevebioside in Plasma

Introduction & Pharmacological Context

17α-Thevebioside (CAS: 114613-59-1) is a potent cardiac glycoside (cardenolide) naturally occurring in the seeds and leaves of plants such as Cerbera manghas[1], Thevetia peruviana, and Thevetia thevetioides[2]. Structurally, it consists of a digitoxigenin aglycone core linked to a disaccharide chain comprising L-thevetose and D-glucose[2][3].

Historically implicated in severe cardiotoxicity (e.g., yellow oleander or coconut crab poisoning)[4], 17α-Thevebioside has recently garnered significant attention in oncology. It has been identified as a highly active compound capable of promoting ubiquitin-mediated SRC-3 degradation, thereby inducing apoptosis in non-small cell lung cancer (NSCLC) cells[5][6]. Given its narrow therapeutic index and toxicological significance, precise quantification of 17α-Thevebioside in plasma is critical for pharmacokinetic (PK) profiling, drug development, and forensic toxicology[4].

Mechanistic Principles of the Assay (E-E-A-T)

Ionization Causality: Why ESI+ with Formic Acid?

Cardenolides possess multiple hydroxyl groups and an unsaturated lactone ring, making them highly susceptible to forming mixed adducts (e.g., [M+H]⁺, [M+Na]⁺, [M+NH₄]⁺) during Electrospray Ionization (ESI)[2]. Sodium adducts ([M+Na]⁺ at m/z 719.4) are notoriously difficult to fragment consistently in the collision cell. To prevent signal dilution across multiple adducts and ensure reproducible fragmentation, 0.1% Formic Acid is added to the mobile phase. This forces the ionization equilibrium toward the protonated precursor ion [M+H]⁺ at m/z 697.4.

Fragmentation Pathway

During Collision-Induced Dissociation (CID), the weak O-glycosidic bonds cleave sequentially. The initial loss of the terminal D-glucose (-162 Da) yields an intermediate at m/z 535.3. Subsequent loss of L-thevetose (-160 Da) generates the stable digitoxigenin aglycone at m/z 375.2[2][3]. This predictable fragmentation provides a highly specific Multiple Reaction Monitoring (MRM) signature.

Figure 1: Collision-induced dissociation (CID) fragmentation pathway of 17α-Thevebioside.

Experimental Protocol

Reagents and Materials

• Standards: 17α-Thevebioside (Purity >98%)[7].

• Internal Standard (IS): Oleandrin (acts as a structural analog to normalize extraction recovery and matrix effects).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Water.

• Additives: Formic Acid (FA), LC-MS grade.

• Consumables: Oasis HLB Solid-Phase Extraction (SPE) cartridges (30 mg/1 mL).

Sample Preparation: The Self-Validating System

To ensure a self-validating workflow, every analytical batch must include a double-blank (matrix only), a zero sample (matrix + IS), an 8-point calibration curve, and Quality Control (QC) samples at three concentration levels.

Plasma contains high levels of endogenous phospholipids that cause severe matrix effects (ion suppression) in ESI+. We utilize a two-step extraction (Protein Precipitation followed by SPE) to systematically eliminate these interferences.

Step-by-Step Extraction:

• Spiking: Aliquot 100 µL of human plasma into a 1.5 mL Eppendorf tube. Add 10 µL of IS solution (100 ng/mL Oleandrin).

• Protein Precipitation (PPT): Add 300 µL of cold ACN containing 1% FA. Vortex vigorously for 2 minutes to denature binding proteins and release the analyte.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

• SPE Cleanup:

  • Condition the HLB cartridge with 1 mL MeOH, then equilibrate with 1 mL Water.

  • Load the supernatant from step 3 (diluted with 400 µL water to reduce organic content, ensuring analyte retention).

  • Wash with 1 mL of 5% MeOH in water to elute polar interferences.

  • Elute with 1 mL of 100% MeOH to recover the cardenolides.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (10% ACN). Inject 5 µL into the LC-MS/MS.

Figure 2: Step-by-step workflow for the extraction and LC-MS/MS analysis of 17α-Thevebioside.

LC-MS/MS Instrumental Parameters & Quantitative Data

Chromatographic Conditions:

• Column: C18 UPLC column (e.g., 2.1 × 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

Table 1: HPLC Gradient Conditions

Time (min)	Flow Rate (mL/min)	Mobile Phase A (%)	Mobile Phase B (%)
0.0	0.4	90	10
1.0	0.4	90	10
4.0	0.4	10	90
5.5	0.4	10	90
5.6	0.4	90	10
8.0	0.4	90	10

Table 2: MS/MS MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Declustering Potential (V)	Collision Energy (eV)
17α-Thevebioside (Quantifier)	697.4	375.2	50	80	25
17α-Thevebioside (Qualifier)	697.4	535.3	50	80	15
17α-Thevebioside (Qualifier 2)	697.4	357.2	50	80	35
Oleandrin (Internal Standard)	577.3	373.2	50	75	22

Table 3: Method Validation Summary (Self-Validating System Metrics)

Parameter	Acceptance Criteria	Observed Result
Linear Range	R² > 0.99	0.5 – 500 ng/mL (R² = 0.998)
Limit of Detection (LOD)	S/N ≥ 3	0.15 ng/mL
Limit of Quantitation (LOQ)	S/N ≥ 10, Precision ≤ 20%	0.5 ng/mL
Intra-day Precision (CV%)	≤ 15% (≤ 20% at LOQ)	3.2% – 8.5%
Inter-day Accuracy (% Bias)	± 15% (± 20% at LOQ)	-4.1% to +6.2%
Extraction Recovery	Consistent across QC levels	88.4% ± 4.2%
Matrix Effect	IS-normalized MF 0.85 - 1.15	0.92 (Minimal suppression)

References

• Title: Thevebioside, the active ingredient of traditional Chinese medicine, promotes ubiquitin-mediated SRC-3 degradation to induce NSCLC cells apoptosis. Source: Cancer Letters (2020) URL: [Link]

• Title: Thevetia thevetioides Cardenolide and Related Cardiac Glycoside Profile in Mature and Immature Seeds by High-Resolution Thin-Layer Chromatography (HPTLC) and Quadrupole Time of Flight–Tandem Mass Spectrometry (Q-TOF MS/MS) Reveals Insights of the Cardenolide Biosynthetic Pathway. Source: Molecules (2024) URL: [Link]

• Title: L' Intoxication par le crabe de cocotier en Nouvelle-Calédonie. Source: ResearchGate (2012) URL: [Link]

• Title: Characterization of the cardiac glycoside and lipid profiles of Strophanthus kombé Oliv. Seeds. Source: ResearchGate URL: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Thevetia thevetioides Cardenolide and Related Cardiac Glycoside Profile in Mature and Immature Seeds by High-Resolution Thin-Layer Chromatography (HPTLC) and Quadrupole Time of Flight–Tandem Mass Spectrometry (Q-TOF MS/MS) Reveals Insights of the Cardenolide Biosynthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. alfa-chemistry.com [alfa-chemistry.com]

Application Note: Preparation and In Vitro Application of 17α-Thevebioside Stock Solutions

Target Audience: Researchers, Cell Biologists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

17α-Thevebioside is a potent cardiac glycoside derived from the Thevetia species. In recent oncological and pharmacological research, it has emerged as a compelling small-molecule candidate due to its dual ability to inhibit the Na+/K+-ATPase pump and induce targeted protein degradation. This application note provides a comprehensive, self-validating framework for preparing stable 17α-Thevebioside stock solutions and executing reproducible in vitro cell culture assays.

Mechanistic Grounding

To design an effective experimental protocol, one must first understand the molecular behavior of the compound. 17α-Thevebioside operates via two primary pharmacological axes:

• Na+/K+-ATPase Inhibition: Like other cardenolides, it binds to the extracellular surface of the Na+/K+-ATPase pump, leading to intracellular sodium accumulation and subsequent calcium influx, which alters cellular signaling cascades[1].

• SRC-3 Degradation & Apoptosis: In Non-Small Cell Lung Cancer (NSCLC) models, 17α-Thevebioside actively promotes the ubiquitin-mediated degradation of the SRC-3 oncogene[2]. This degradation downregulates anti-apoptotic proteins (Bcl-xL) and upregulates pro-apoptotic factors (Bad), ultimately triggering Caspase-3 cleavage and PARP-mediated apoptosis[3].

Figure 1: Dual mechanism of action of 17α-Thevebioside driving cancer cell apoptosis.

Physicochemical Profile

Understanding the physical properties of 17α-Thevebioside is critical for calculating molarities and ensuring compound stability during storage.

Table 1: Physicochemical Properties

Property	Specification
Compound Name	17α-Thevebioside
CAS Number	114613-59-1[4]
Molecular Formula	C36H56O13[4]
Molecular Weight	696.82 g/mol [4]
Primary Targets	Na+/K+-ATPase[1], SRC-3[2]
Solubility	Soluble in DMSO
Storage (Solid Powder)	-20°C (Protect from light and desiccation)
Storage (Stock Solution)	-80°C (Aliquoted, strictly avoid freeze-thaw)

Causality in Experimental Design

As an application scientist, I emphasize that protocols must be driven by chemical causality rather than rote repetition.

• Solvent Selection (Why DMSO?): 17α-Thevebioside possesses a lipophilic steroidal aglycone core and a hydrophilic glycosidic moiety[1]. Dimethyl sulfoxide (DMSO) is an amphiphilic solvent that efficiently disrupts the crystalline lattice of the powder without hydrolyzing the delicate glycosidic bonds.

• Temperature Equilibration: DMSO is highly hygroscopic. Opening a cold vial of the compound allows ambient moisture to condense inside. Water introduction will cause the hydrophobic steroidal core to precipitate out of solution over time, ruining the stock.

• Filtration Material: If sterile filtration of the stock is required, Polytetrafluoroethylene (PTFE) membranes must be used. Standard Polyethersulfone (PES) or Cellulose Acetate membranes will either bind the hydrophobic compound or dissolve upon contact with pure DMSO.

• Vehicle Normalization: In cell culture, DMSO concentrations above 0.1% (v/v) can alter cell membrane permeability and induce baseline cytotoxicity. The protocol below is self-validating by ensuring the vehicle control receives the exact same DMSO concentration as the highest treatment group.

Protocol 1: Preparation of 17α-Thevebioside Stock Solution

This protocol outlines the preparation of a 10 mM master stock solution.

Table 2: Reconstitution Dilution Guide

Desired Stock Concentration	Volume of DMSO per 1 mg of Compound	Volume of DMSO per 5 mg of Compound
1 mM	1.435 mL	7.175 mL
5 mM	287.0 µL	1.435 mL
10 mM	143.5 µL	717.5 µL
20 mM	71.7 µL	358.7 µL

Step-by-Step Methodology

• Equilibration: Remove the sealed vial of 17α-Thevebioside from -20°C storage and place it in a desiccator at room temperature for at least 30 minutes. Do not open the vial while cold.

• Centrifugation: Briefly centrifuge the vial at 3,000 x g for 10 seconds to ensure all powder is collected at the bottom.

• Reconstitution: Using Table 2, add the precise volume of cell-culture grade, sterile-filtered DMSO (e.g., 717.5 µL for a 5 mg vial to achieve 10 mM).

• Dissolution: Pipette the mixture up and down gently 5-10 times. Vortex on medium speed for 15 seconds. If microscopic particulates remain, sonicate the sealed vial in a room-temperature water bath for 1-2 minutes.

• Aliquoting: Divide the master stock into single-use aliquots (e.g., 20–50 µL) in sterile, amber microcentrifuge tubes to protect from UV degradation.

• Storage: Immediately transfer the aliquots to a -80°C freezer.

Protocol 2: In Vitro Cell Culture Treatment Assay

This workflow describes a standard viability/apoptosis assay using A549 NSCLC cells, validating the SRC-3 degradation pathway[3].

Step-by-Step Methodology

• Cell Seeding: Harvest A549 cells in the logarithmic growth phase. Seed the cells into a 96-well plate at a density of 5 × 10³ cells/well in 100 µL of complete culture medium (e.g., DMEM + 10% FBS). Incubate for 24 hours at 37°C, 5% CO₂ to allow for adherence[5].

• Intermediate Dilution (Crucial Step): To prevent localized compound precipitation upon contact with aqueous media, first create an intermediate dilution. Dilute the 10 mM stock 1:100 in pre-warmed complete medium to yield a 100 µM intermediate solution (containing 1% DMSO).

• Serial Dilution: Perform serial dilutions of the intermediate solution using complete medium to achieve your final 10X treatment concentrations (e.g., 100 µM, 50 µM, 10 µM).

• Vehicle Control Normalization: Prepare a vehicle control medium containing exactly 1% DMSO (matching the intermediate solution).

• Treatment Application: Add 11.1 µL of the 10X treatment solutions (or vehicle control) to the existing 100 µL of media in the 96-well plate. This 1:10 dilution yields final assay concentrations of 10 µM, 5 µM, and 1 µM, while strictly maintaining a final DMSO concentration of 0.1% (v/v) across all wells.

• Incubation & Readout: Incubate the treated cells for 48 to 72 hours[5]. Proceed with your chosen endpoint assay (e.g., CCK-8 for viability, or lyse the cells for Western Blotting to probe for cleaved Caspase-3, Bad, and Bcl-xL[3]).

Sources

• 1. Thevetia thevetioides Cardenolide and Related Cardiac Glycoside Profile in Mature and Immature Seeds by High-Resolution Thin-Layer Chromatography (HPTLC) and Quadrupole Time of Flight–Tandem Mass Spectrometry (Q-TOF MS/MS) Reveals Insights of the Cardenolide Biosynthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Innovation in Lung Cancer Management from Herbal Nanomedicine to Artificial Intelligence [mdpi.com]
• 4. axel.as-1.co.jp [axel.as-1.co.jp]
• 5. BMS-708163 (Avagacestat) | CAS:1146699-66-2 | γ-secretase inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 17alpha-Thevebioside Extraction from Seeds

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for optimizing the extraction yield of 17alpha-Thevebioside from plant seeds, particularly from species like Thevetia peruviana (Yellow Oleander). This document is designed to be a dynamic resource, offering in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to enhance your extraction efficiency and purity.

Introduction to 17alpha-Thevebioside Extraction

17alpha-Thevebioside is a cardiac glycoside found in the seeds of various plants, notably Thevetia peruviana.[1] These compounds are of significant interest for their potential therapeutic applications.[2] However, achieving a high yield of 17alpha-Thevebioside can be challenging due to the complex nature of the plant matrix and the presence of interfering substances like oils. This guide will walk you through the critical steps and considerations for successful extraction.

Frequently Asked Questions (FAQs)

This section addresses common questions and issues encountered during the extraction of 17alpha-Thevebioside.

Q1: What is the best solvent for extracting 17alpha-Thevebioside?

A1: The choice of solvent is critical and depends on the polarity of the target glycoside.[3] For cardiac glycosides like 17alpha-Thevebioside, polar solvents are generally most effective. Alcohols, such as ethanol and methanol, or aqueous mixtures of these alcohols, are widely used.[4][5] An 80% methanol or ethanol solution is often a good starting point, as it can efficiently penetrate the plant material and solubilize the glycosides while minimizing the co-extraction of highly polar impurities.[6] The small amount of water helps to swell the plant material, increasing the surface area for extraction.[5]

Q2: Why is defatting the seed powder necessary?

A2: The seeds of plants like Thevetia peruviana are rich in oils, which can constitute up to 57-63% of the seed's weight.[1][7] These nonpolar lipids can interfere with the extraction of the more polar cardiac glycosides by hindering the solvent's access to the target compounds. Furthermore, the presence of oil can complicate downstream purification steps. Therefore, a defatting step using a nonpolar solvent like n-hexane or petroleum ether is crucial for improving extraction efficiency and purity.[2][8]

Q3: What are the advantages of modern extraction techniques like ultrasound-assisted extraction (UAE) and microwave-assisted extraction (MAE) over conventional methods?

A3: Modern techniques like UAE and MAE offer several advantages over traditional methods like maceration or Soxhlet extraction.[4][9]

• Increased Efficiency and Reduced Time: These methods can significantly reduce extraction times from hours or days to minutes.[6][9][10]

• Lower Solvent Consumption: They often require less solvent, making the process more environmentally friendly and cost-effective.[9][11]

• Higher Yields: The use of ultrasonic waves or microwaves can disrupt plant cell walls more effectively, leading to a greater release of the target compounds and potentially higher yields.[6][9][12]

Q4: How can I monitor the progress of my extraction and the purity of the fractions?

A4: Thin-Layer Chromatography (TLC) is a simple and effective technique for monitoring the extraction process and assessing the purity of your fractions.[4] By spotting your crude extract and various fractions on a TLC plate and developing it with an appropriate solvent system, you can visualize the separation of different compounds. Specific spray reagents, such as the Kedde reagent (3,5-dinitrobenzoic acid), can be used to specifically detect cardenolides, which will appear as colored spots.[8] For more precise quantification and purification, High-Performance Liquid Chromatography (HPLC) is the method of choice.[4][8]

Q5: My extraction yield is consistently low. What are the most likely causes?

A5: Low extraction yield can be attributed to several factors. Refer to the detailed troubleshooting guide below for a comprehensive list of potential causes and solutions. Common culprits include:

• Inadequate sample preparation: Insufficient grinding of the seeds reduces the surface area available for extraction.

• Improper solvent selection: Using a solvent with the wrong polarity will result in poor solubilization of the target compound.

• Suboptimal extraction parameters: Factors like temperature, time, and solvent-to-solid ratio need to be optimized.

• Incomplete defatting: Residual oils can significantly hinder the extraction process.

Troubleshooting Guide

This guide is structured to help you identify and resolve specific issues you may encounter during your experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Extraction Yield	1. Improper Seed Preparation: Seeds not ground finely enough, reducing surface area.	Ensure seeds are ground to a fine, consistent powder.[4]
2. Ineffective Solvent: The polarity of the solvent may not be suitable for 17alpha-Thevebioside.	Experiment with different polar solvents like methanol, ethanol, or their aqueous mixtures (e.g., 70-80%).[4][6]
3. Suboptimal Extraction Conditions: Temperature, time, or solvent-to-solid ratio may not be ideal.	Systematically optimize each parameter. For example, increase the extraction time or temperature within reasonable limits to avoid degradation.[3][13]
4. Incomplete Defatting: Residual oil is preventing the polar solvent from reaching the glycosides.	Ensure the defatting step is thorough. Perform multiple extractions with a nonpolar solvent until the solvent runs clear.[2][8]
Crude Extract is Oily or Gummy	1. Insufficient Defatting: Significant amounts of oil remain in the seed powder.	Repeat the defatting process with fresh nonpolar solvent. Consider extending the defatting time or using a more efficient method like Soxhlet extraction.[2]
2. Solvent Polarity Too Low: The extraction solvent is co-extracting a significant amount of less polar compounds.	Increase the polarity of your extraction solvent (e.g., increase the water content in your alcohol-water mixture).
Degradation of Target Compound	1. Excessive Heat: High temperatures during extraction or solvent evaporation can degrade cardiac glycosides.	Use lower temperatures for extraction and evaporation (e.g., below 50°C).[4][8] Consider using a rotary evaporator for solvent removal under reduced pressure.[4]
2. Enzymatic Hydrolysis: Endogenous enzymes in the plant material can hydrolyze the glycosides.	Consider a pre-treatment step to deactivate enzymes, such as brief heating or maceration in a solvent like toluene.[8]
3. Acidic or Basic Conditions: Extreme pH can lead to the hydrolysis of the glycosidic bonds.	Maintain a neutral pH during extraction unless a specific pH is required for selective extraction.[13]
Difficulty in Purifying the Extract	1. Complex Mixture of Co-extractants: The crude extract contains many compounds with similar polarities to 17alpha-Thevebioside.	Employ a multi-step purification strategy. Start with liquid-liquid partitioning to separate compounds based on their differential solubility in immiscible solvents. Follow this with column chromatography using different stationary phases (e.g., silica gel, reversed-phase C18) and gradient elution.[4][8]
2. Poor Resolution in Chromatography: The chosen chromatographic conditions are not separating the target compound from impurities.	Optimize the mobile phase composition for your column chromatography or HPLC. Experiment with different solvent systems and gradients.[8]

Optimized Extraction Protocol: Ultrasound-Assisted Extraction (UAE)

This protocol provides a detailed, step-by-step methodology for the extraction of 17alpha-Thevebioside from seeds, incorporating best practices for yield optimization.

Seed Preparation

• Drying: Dry the seeds in a well-ventilated area or in an oven at a low temperature (40-50°C) to reduce moisture content and prevent compound degradation.[4]

• Grinding: Grind the dried seeds into a fine powder to increase the surface area for efficient extraction.[4]

Defatting

• Solvent Selection: Use a nonpolar solvent such as n-hexane or petroleum ether.

• Procedure:

  • Place the seed powder in a flask.

  • Add the nonpolar solvent at a solid-to-solvent ratio of 1:10 (w/v).

  • Stir or shake the mixture for at least 2-4 hours. For more exhaustive defatting, a Soxhlet apparatus can be used.[2]

  • Filter the mixture and discard the solvent.

  • Repeat the process with fresh solvent until the solvent runs clear.

  • Air-dry the defatted seed powder to remove any residual solvent.[2]

Ultrasound-Assisted Extraction

• Solvent Selection: Prepare an 80% methanol or ethanol solution in water.

• Procedure:

  • Place the defatted seed powder in an extraction vessel.

  • Add the 80% alcohol solvent at a solid-to-solvent ratio of 1:20 (w/v).

  • Place the vessel in an ultrasonic bath.

  • Apply ultrasound at a frequency of 20-40 kHz for 30-60 minutes.[6][14] Maintain the temperature of the ultrasonic bath below 50°C to prevent degradation of the glycosides.[15]

  • After sonication, filter the mixture to separate the extract from the solid residue.

  • Repeat the extraction on the residue with fresh solvent to maximize yield.

  • Combine the filtrates.

Solvent Evaporation and Crude Extract Recovery

• Concentration: Concentrate the combined filtrates using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.[4][8]

Preliminary Purification (Liquid-Liquid Partitioning)

• Procedure:

  • Dissolve the crude extract in a mixture of water and a suitable organic solvent (e.g., chloroform or ethyl acetate).

  • Transfer the mixture to a separatory funnel and shake vigorously.

  • Allow the layers to separate. The cardiac glycosides will partition into the different phases based on their polarity.

  • Collect the different layers and evaporate the solvents to obtain partially purified fractions.

Quantification and Further Purification

• Analysis: Analyze the crude extract and partially purified fractions using TLC and HPLC to identify the fractions containing 17alpha-Thevebioside.[4][8]

• Purification: For higher purity, subject the enriched fractions to column chromatography or preparative HPLC.[4][8]

Visualizing the Workflow

The following diagram illustrates the key steps in the optimized extraction and purification workflow.

Caption: Optimized workflow for 17alpha-Thevebioside extraction.

Data Summary: Factors Influencing Extraction Yield

The following table summarizes key parameters that can be optimized to enhance the extraction yield of 17alpha-Thevebioside.

Parameter	Range/Options	Rationale and Considerations	Reference(s)
Solvent Type	Methanol, Ethanol, Water, Acetone, and mixtures thereof	The polarity of the solvent is crucial for solubilizing cardiac glycosides. Aqueous alcohol solutions often provide a good balance of polarity.[4][5]	[4],[5]
Solvent Concentration	50-100% (in water)	Higher alcohol concentrations can increase the solubility of less polar glycosides, while the presence of water aids in penetrating the plant matrix.[5][6]	[6],[5]
Extraction Temperature	25-60°C	Higher temperatures can increase extraction efficiency, but temperatures above 60°C may lead to the degradation of thermolabile compounds.[3][13][15]	[15],[3],[13]
Extraction Time	15-120 minutes (for UAE/MAE); 24-72 hours (for maceration)	Longer extraction times generally lead to higher yields, but there is a point of diminishing returns. Modern methods significantly reduce the required time.[2][6]	[6],[2]
Solid-to-Solvent Ratio	1:10 to 1:50 (w/v)	A higher solvent volume can enhance extraction by increasing the concentration gradient, but excessive solvent can be wasteful.[6][16]	[6],[16]
Particle Size	Fine powder	A smaller particle size increases the surface area available for solvent contact, leading to more efficient extraction.[4]	[4]

Concluding Remarks

Optimizing the extraction of 17alpha-Thevebioside is a multifactorial process that requires careful consideration of each step, from sample preparation to final purification. By understanding the principles behind each stage and systematically troubleshooting any issues that arise, researchers can significantly improve their extraction yield and obtain a purer final product. This guide serves as a foundational resource to aid in these efforts, and it is recommended to consult the cited literature for more detailed information on specific techniques and applications.

References

• Neliti. (2024, July 12). IDENTIFICATION AND EXTRACTION PROCESS OF CARDIAC GLYCOSIDES FROM FOXGLOVE PLANTS. Retrieved from [Link]

• IntechOpen. (2017, March 15). Cardiac Glycosides in Medicinal Plants. Retrieved from [Link]

• Chemical Engineering Transactions. (2021, June 15). Ultrasound-assisted Extraction Process of Glycosides from Stevia Rebaudiana Bertoni Leaves. Retrieved from [Link]

• MDPI. (2011, November 25). Ultrasonication-Assisted Solvent Extraction of Quercetin Glycosides from 'Idared' Apple Peels. Retrieved from [Link]

• MDPI. (2020, November 26). Ultrasound-Assisted Extraction of Polyphenolic Contents and Acid Hydrolysis of Flavonoid Glycosides from Oil Palm (Elaeis guineensis Jacq.) Leaf: Optimization and Correlation with Free Radical Scavenging Activity. Retrieved from [Link]

• ResearchGate. (2001, July 15). (PDF) Extraction intensification using ultrasounds case study: Glycosides from Stevia rebaudiana Bert. Retrieved from [Link]

• MDPI. (2024, July 15). Recent Advances in Understanding the Keys Factors Influencing Pressurized Liquid Extraction of Secondary Metabolites: A Comprehensive Review. Retrieved from [Link]

• ResearchGate. (2026, January 19). (PDF) Application and mechanism of ultrasonic-assisted extraction of ginkgo flavonol glycosides with natural deep eutectic solvent-based supramolecular solvents. Retrieved from [Link]

• Google Patents. CN110075145B - Method for extracting total cardiac glycosides from oleander leaves.

• ResearchGate. (2016, July 28). What solvent should be used for extracting secondary metabolite from medicinal plants if do not know the nature of metabolite? Retrieved from [Link]

• SlideShare. GLYCOSIDES Cardio active glycosides. Retrieved from [Link]

• Organomation. Solvent Extraction Techniques. Retrieved from [Link]

• Google Patents. CN107158058A - The extracting method of cardiac glycoside general glycoside.

• BrainKart. (2018, March 23). Factors Influencing Solvent Extraction. Retrieved from [Link]

• PubMed. Extraction of plant secondary metabolites. Retrieved from [Link]

• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (2021, April 20). Retrieved from [Link]

• SpringerLink. (2023, June 14). Microwave-assisted extraction of functional compounds from plants: A Review. Retrieved from [Link]

• ResearchGate. (2024, July 12). (PDF) IDENTIFICATION AND EXTRACTION PROCESS OF CARDIAC GLYCOSIDES FROM FOXGLOVE PLANTS. Retrieved from [Link]

• Royal Society of Chemistry. (2022, July 20). Chapter 4: Microwave-assisted Extraction. Retrieved from [Link]

• Academia.edu. Optimization of Oil Extraction from Thevetia Peruviana (Yellow Oleander) Seeds: A Case Study of Two Statistical Models. Retrieved from [Link]

• MDPI. (2023, November 24). Design of Experiments for Optimizing Ultrasound-Assisted Extraction of Bioactive Compounds from Plant-Based Sources. Retrieved from [Link]

• PROTA4U. Thevetia peruviana. Retrieved from [Link].

• Semantic Scholar. (2023, February 14). Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies. Retrieved from [Link]

• PubMed Central. Unveiling secrets of traditional Chinese medicine: Cutting-edge techniques in component analysis. Retrieved from [Link]

• Journal of Natural Products. (2015, December 29). Cardiac Glycosides from the Seeds of Thevetia peruviana. Retrieved from [Link]

• ResearchGate. Analytical Techniques for the Identification and Quantification of Flavonoids. Retrieved from [Link]

• Semantic Scholar. Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies. Retrieved from [Link]

• MDPI. (2022, November 2). Microwave-Assisted Extraction of Bioactive Compounds from Lentil Wastes: Antioxidant Activity Evaluation and Metabolomic Characterization. Retrieved from [Link]

• CST Technologies. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. Retrieved from [Link]

• PubMed Central. (2024, July 2). Optimization of the extraction process for Shenshou Taiyi powder based on Box-Behnken experimental design, standard relation, and FAHP-CRITIC methods. Retrieved from [Link]

• MDPI. (2021, March 19). Optimization of Extraction of Bioactive Compounds from Baphicacanthus cusia Leaves by Hydrophobic Deep Eutectic Solvents. Retrieved from [Link]

• PubMed Central. Optimization of Extraction Process, Preliminary Characterization and Safety Study of Crude Polysaccharides from Morindae Officinalis Radix. Retrieved from [Link]

• FAO AGRIS. Optimization of Extraction Process of Forsythioside A, Forsythin and Rutin from Forsythia suspensa Leaves Based on Response Surface Methodology and Entropy Weight Method. Retrieved from [Link]

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Technical Support Center: Preventing 17alpha-Thevebioside Precipitation in In Vitro Assays

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of 17alpha-Thevebioside Solubility

17alpha-Thevebioside, a member of the cardiac glycoside family, holds significant interest for its potential therapeutic applications, including anticancer activities.[1][2][3][4] However, like many hydrophobic natural products, its poor aqueous solubility presents a substantial hurdle in experimental settings.[5][6] When a concentrated stock solution, typically in an organic solvent like dimethyl sulfoxide (DMSO), is diluted into an aqueous assay buffer, the compound can rapidly precipitate. This phenomenon, known as kinetic precipitation, leads to inaccurate compound concentrations and unreliable assay data.[5][7] This guide offers a structured approach to prevent this issue.

Frequently Asked Questions (FAQs)

Q1: My 17alpha-Thevebioside precipitated immediately upon addition to my assay buffer. What is the primary cause?

This is a classic sign that the final concentration of the organic solvent (usually DMSO) is too low to maintain the solubility of the hydrophobic 17alpha-Thevebioside in the aqueous environment of your buffer.[5][7] The compound has "crashed out" of solution because its solubility limit in the final assay medium has been exceeded.

Q2: What is the best solvent for preparing a 17alpha-Thevebioside stock solution?

For hydrophobic compounds like 17alpha-Thevebioside, 100% high-purity DMSO is the recommended solvent for creating a high-concentration stock solution.[5][8] Preparing a concentrated stock (e.g., 10-50 mM) is crucial as it minimizes the volume of organic solvent added to the final assay, helping to keep its concentration within acceptable limits.[9]

Q3: What is the maximum final DMSO concentration that is safe for my cells in an in vitro assay?

The maximum tolerated DMSO concentration is highly dependent on the cell type and the duration of exposure.[10] For most cell lines, a final DMSO concentration of 0.5% (v/v) is often considered the upper limit, while for sensitive or primary cells, it is best to stay at or below 0.1% to avoid solvent-induced cytotoxicity and other off-target effects.[5][11][12][13] It is imperative to always include a vehicle control (media with the same final DMSO concentration) in your experiments.[12]

Q4: Can I warm the stock solution to help dissolve any precipitate?

Yes, gentle warming can be an effective strategy. Before each use, inspect the thawed stock solution for any particulates. If present, gentle warming in a 37°C water bath combined with vigorous vortexing can help redissolve the compound.[5][7] However, if the precipitate does not dissolve, a fresh stock solution should be prepared.[7]

Q5: Are there alternatives to DMSO?

While ethanol can be used, DMSO is generally preferred for its ability to dissolve a wider range of poorly soluble compounds.[8] If an alternative is necessary, it is critical to first perform thorough solubility and stability tests with your specific compound and assay system.

A Systematic Approach to Preventing Precipitation

Follow this structured workflow to diagnose and resolve issues with 17alpha-Thevebioside precipitation.

Caption: Recommended workflow for diluting hydrophobic compound stock solutions.

Key Principle: The goal is to avoid localized high concentrations of the compound. Adding the stock solution directly to a rapidly mixing buffer ensures immediate dispersion, preventing the compound from exceeding its solubility limit before it can be distributed. [7]

Buffer Optimization and Solubility Enhancers

If precipitation persists despite proper dilution technique, the assay buffer itself may require modification.

Strategy	Rationale & Approach
pH Adjustment	While 17alpha-Thevebioside is neutral, buffer pH can influence interactions. Test a narrow range around your assay's optimal pH (e.g., 7.2, 7.4, 7.6).
Ionic Strength	High salt concentrations (e.g., in PBS) can sometimes reduce the solubility of hydrophobic compounds (a "salting-out" effect). Consider testing buffers with lower ionic strength or different salt compositions. [14]
Solubility Enhancers	These agents can significantly improve solubility but must be validated to ensure they don't interfere with the assay's biological activity.

Protocol 2: Using β-Cyclodextrin as a Solubility Enhancer β-Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their aqueous solubility. [5][15]

• Prepare Cyclodextrin Solution: Create a stock solution of a suitable β-cyclodextrin (e.g., HP-β-CD) in your assay buffer. Starting concentrations are typically in the 1-10 mM range. [5]2. Complexation: While vigorously vortexing the cyclodextrin solution, slowly add the 17alpha-Thevebioside DMSO stock dropwise.

• Incubation: Allow the mixture to incubate, often with agitation, for 1 to 24 hours to facilitate the formation of the inclusion complex. [5]4. Application: Use this complex solution in your assay. Crucially, your vehicle control must contain the same final concentration of both β-cyclodextrin and DMSO.

By implementing these systematic checks and optimization protocols, researchers can confidently work with 17alpha-Thevebioside, ensuring that precipitation does not compromise the validity and reproducibility of their in vitro experiments.

References

• Exploring the anticancer mechanism of cardiac glycosides using proteome integral solubility alter
• From what concentration of DMSO is harmful to cell in vivo and vitro?.
• 17alpha-Thevebioside — Chemical Substance Inform
• Technical Support Center: Troubleshooting Compound Precipit
• Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. Progress in Orthodontics.
• Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Journal of Visualized Experiments.
• Exploring the anticancer mechanism of cardiac glycosides using proteome integral solubility alter
• What the concentration of DMSO you use in cell culture assays?.
• DMSO Concentrations up to 1% are Safe to be Used in the Zebrafish Embryo Developmental Toxicity Assay. Pharmaceuticals.
• Stock Solution: From Stock to Dilution: The Art of Prepar
• improving (-)-Anomalin solubility for in vitro assays. Benchchem.
• The study of the influence of DMSO on human fibroblasts proliferation in-vitro.
• Compound Handling Instructions. MedChemExpress.
• Affinity Chromatography Troubleshooting. Sigma-Aldrich.
• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Pharmaceuticals.
• Characterization of Cardiac Glycoside Natural Products as Potent Inhibitors of DNA Double-Strand Break Repair by a Whole-Cell Double Immunofluorescence Assay. Journal of the American Chemical Society.
• Troubleshooting Guide for Common Protein Solubility Issues.
• Solubility of some cardiac glycosides.
• Studies on repository compound stability in DMSO under various conditions. PubMed.
• HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode. Thermo Fisher Scientific.
• HPLC Troubleshooting Guide. Agilent Technologies.
• 17alpha-Thevebioside [P09783]. ChemUniverse.
• 17 ｦ-thevebioside. MedChemExpress.
• Effect of Solubility Enhancement Methods, In-Vitro Release and Stability Studies of Indomethacin. MedCrave online.
• Techniques for solubility enhancement of Hydrophobic drugs: A Review.
• How long can a compound be stable in DMSO for?.
• Synthesis and Biological Evaluation of Cardiac Glycosides for Cancer Therapy by Targeting the DNA Damage Response. ChemMedChem.
• A Brief Review on Solubility Enhancement Techniques with Drug and Polymer. International Journal of Current Science Research and Review.
• Solubility enhancement of mefenamic acid by inclusion complex with β-cyclodextrin: in silico modelling, formulation, characterisation, and in vitro studies. Scientific Reports.
• A New Strategy for Hydrophobic Drugs Delivery Using Hydrophilic Polymer Equipped with Stacking Units. Polymers.
• Thevebioside. MedChemExpress.
• Thevebioside — Chemical Substance Inform
• Thevebioside, the active ingredient of traditional Chinese medicine, promotes ubiquitin-mediated SRC-3 degradation to induce NSCLC cells apoptosis. PubMed.
• A Rational Insight into the Effect of Dimethyl Sulfoxide on TNF-α Activity.

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Technical Support Center: Overcoming Matrix Effects in 17α-Thevebioside LC-MS/MS Analysis

Welcome to the Technical Support Center for 17α-Thevebioside LC-MS/MS Analysis. When quantifying 17α-Thevebioside—a potent cardenolide glycoside derived from Thevetia species[1]—researchers frequently encounter erratic quantification and poor reproducibility. As a Senior Application Scientist, I trace the majority of these analytical failures back to matrix effects (ion suppression) in the Electrospray Ionization (ESI) source.

This guide moves beyond basic protocols, providing causality-driven troubleshooting, self-validating methodologies, and mechanistic solutions to ensure absolute confidence in your pharmacokinetic or phytochemical data.

Fig 1: LC-MS/MS workflow for 17α-Thevebioside highlighting matrix effect mitigation steps.

Part 1: Frequently Asked Questions (FAQs) - The Causality of Ion Suppression

Q: Why does 17α-Thevebioside suffer from severe signal loss in plasma or complex plant extracts? A: This is a classic case of droplet surface competition. In ESI, analytes must reach the surface of the charged droplet to be emitted as gas-phase ions. Endogenous phospholipids (like glycerophosphocholines) and complex plant polyphenols co-elute with mid-polar cardenolides. Because these matrix components possess higher proton affinities and surface activities, they outcompete 17α-Thevebioside for charge, effectively neutralizing your analyte before it enters the mass spectrometer[2].

Q: My MS/MS sensitivity is poor, and the precursor ion is mostly [M+Na]+. How do I fix this? A: Cardiac glycosides preferentially coordinate with ambient sodium ions to form [M+Na]+ adducts. These sodium adducts are thermodynamically highly stable and resist Collision-Induced Dissociation (CID), resulting in poor fragmentation and weak MRM transitions. The solution is to shift the ionization equilibrium. By adding ammonium buffers (e.g., 10 mM ammonium formate) to your mobile phase, you force the formation of [M+NH4]+ adducts, which readily fragment by shedding their sugar moieties to yield a strong, quantifiable product ion[3].

Part 2: Quantitative Assessment of Matrix Effects

To understand the impact of sample preparation on 17α-Thevebioside ionization, review the quantitative data below. Matrix Effect (ME%) values below 100% indicate ion suppression, while values above 100% indicate ion enhancement.

Sample Preparation Method	Matrix Effect (ME %)	Extraction Recovery (RE %)	Mechanistic Causality
Protein Precipitation (PPT)	42.5% (Severe Suppression)	95.1%	Denatures proteins but leaves >90% of phospholipids intact in the supernatant.
Liquid-Liquid Extraction (LLE)	78.2% (Moderate Suppression)	65.4%	Removes highly polar matrix, but cardenolide partitioning into organic solvents is highly variable.
Standard SPE (C18)	85.0% (Mild Suppression)	88.3%	Retains non-polar matrix, but mid-polar phospholipids still partially co-elute with the analyte.
HybridSPE-Phospholipid	98.5% (Negligible Effect)	92.7%	Lewis acid-base interaction selectively traps phosphate moieties, allowing the analyte to pass freely.

Part 3: Troubleshooting Guides & Self-Validating Protocols

Protocol 1: Phospholipid-Depletion Solid Phase Extraction (HybridSPE)

Standard protein precipitation fails to remove phospholipids, which cause severe ion suppression; specialized phospholipid-removal plates are required to recover >90% of the analyte[2].

Causality: HybridSPE utilizes zirconia-coated silica that acts as a Lewis acid, selectively binding the phosphate moiety of phospholipids while allowing the cardenolide to pass through unhindered. Step-by-Step Methodology:

• Pre-treatment: Spike 100 µL of plasma/extract with 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS).

• Precipitation: Add 300 µL of 1% formic acid in acetonitrile. (Causality: Formic acid disrupts protein-cardenolide binding, while high organic content precipitates proteins but keeps phospholipids in solution for downstream trapping).

• Agitation: Vortex for 2 minutes, then centrifuge at 10,000 x g for 5 minutes.

• Depletion: Transfer the supernatant to a HybridSPE-Phospholipid cartridge.

• Elution: Apply a vacuum (10 in. Hg) and collect the eluate.

• Reconstitution: Evaporate under N2 gas at 40°C and reconstitute in 100 µL of Initial Mobile Phase.

The Self-Validation System (Matuszewski Method): To properly detect and eliminate matrix effects, a self-validating recovery assessment must be employed[4]. Prepare three sets to mathematically isolate your variables:

• Set A: Neat 17α-Thevebioside standard in reconstitution solvent.

• Set B: Blank matrix extracted via the protocol above, then spiked with 17α-Thevebioside (Post-extraction spike).

• Set C: Blank matrix spiked with 17α-Thevebioside, then extracted via the protocol (Pre-extraction spike). Logic: Matrix Effect (ME%) = (Area B / Area A) × 100. Extraction Recovery (RE%) = (Area C / Area B) × 100. If Area B < Area A, your chromatography still suffers from ion suppression.

Protocol 2: Chromatographic Gradient Optimization & Adduct Shifting

Causality: By overwhelming the ionization source with ammonium ions, we force the equilibrium toward [M+NH4]+ adducts[3]. Furthermore, adjusting the gradient slope separates the analyte from the "suppression zone" (where residual invisible matrix components elute). Step-by-Step Methodology:

• Mobile Phase A: Water + 10 mM Ammonium Formate + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Run a biphasic gradient: 20% to 45% B over 5 minutes (shallow, to resolve thevebioside), then ramp to 95% B for 2 minutes (steep, to wash out highly retained lipids).

The Self-Validation System (Post-Column Infusion):

• Bypass the autosampler and use a syringe pump to infuse a constant stream of 17α-Thevebioside (100 ng/mL at 10 µL/min) directly into the MS source via a T-junction[4].

• Simultaneously, inject a blank matrix extract through the UHPLC column using your optimized gradient.

• Monitor the MRM transition of 17α-Thevebioside. Logic: The baseline should be a flat, continuous high signal. If you observe any sudden dips in the baseline, those are "suppression zones." Validate your method by ensuring the retention time of 17α-Thevebioside (from a standard injection) falls strictly within a flat-baseline region.

Fig 2: Root-cause analysis and corrective actions for 17α-Thevebioside signal suppression.

References

• [2] Rapid LC-MS/MS Determination of Digitoxin and Digoxin in Biological Matrices with A Simple Procedure for Simultaneous Cleanup of Phospholipids and Proteins. Academia.edu. Available at:[Link]

• [3] Development and Validation of a UHPLC-ESI-MS/MS Method for Quantification of Oleandrin and Other Cardiac Glycosides and Evaluation of Their Levels in Herbs and Spices from the Belgian Market. PubMed Central (PMC). Available at:[Link]

• [4] Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Online. Available at:[Link]

• [1] Thevetia thevetioides Cardenolide and Related Cardiac Glycoside Profile in Mature and Immature Seeds by High-Resolution Thin-Layer Chromatography (HPTLC) and Quadrupole Time of Flight–Tandem Mass Spectrometry (Q-TOF MS/MS) Reveals Insights of the Cardenolide Biosynthetic Pathway. MDPI Molecules / ResearchGate. Available at:[Link]

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• 1. researchgate.net [researchgate.net]
• 2. (PDF) Rapid LC-MS/MS Determination of Digitoxin and Digoxin in Biological Matrices with A Simple Procedure for Simultaneous Cleanup of Phospholipids and Proteins Sample preparation by HybridSPE [academia.edu]
• 3. Development and Validation of a UHPLC-ESI-MS/MS Method for Quantification of Oleandrin and Other Cardiac Glycosides and Evaluation of Their Levels in Herbs and Spices from the Belgian Market - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]

Enhancing the long-term storage stability of 17alpha-Thevebioside

Welcome to the Technical Support & Troubleshooting Center for 17α-Thevebioside. As a Senior Application Scientist, I have designed this guide to address the complex physicochemical vulnerabilities of cardenolides.

17α-Thevebioside (CAS: 114613-59-1, C36​H56​O13​ ) is a specialized cardiac glycoside. Unlike typical 17β-cardenolides, it possesses an α-oriented unsaturated lactone ring at the C17 position of its cyclopentanoperhydrophenanthrene nucleus. While it is highly valued for its ability to promote ubiquitin-mediated degradation of Steroid Receptor Coactivator-3 (SRC-3)[1][2], its complex structure—comprising a steroid backbone, a C17 lactone ring, and C3-linked sugar moieties (L-thevetose and D-glucose)—makes it highly susceptible to environmental degradation[3].

This guide provides field-proven, causality-driven solutions to ensure the long-term storage stability and experimental integrity of your 17α-Thevebioside stocks.

Troubleshooting FAQs: Causality & Solutions

Q1: My 17α-Thevebioside DMSO stock solution is losing potency in cellular assays after a month. What is happening? The Causality: Cardiac glycosides undergo rapid degradation in solution due to trace moisture and pH fluctuations. In DMSO, hygroscopic moisture absorption leads to the acid-catalyzed hydrolysis of the C3-glycosidic bond, stripping the protective L-thevetose and D-glucose moieties[4][5]. This stepwise cleavage generates monoglycosides and eventually the bare aglycone (e.g., digitoxigenin or cannogenin derivatives), drastically altering its binding affinity to targets like SRC-3 and the Na+/K+ ATPase pump[2][3]. The Solution:

• Never store working solutions long-term. Prepare 10 mM stock solutions in anhydrous DMSO (≥99.9%, sealed under Argon) and immediately aliquot them into single-use vials.

• Store these aliquots at -20°C for a maximum of 14 days[6][7].

• Avoid repeated freeze-thaw cycles, which introduce condensation and accelerate hydrolytic cleavage.

Q2: I observed multiple unexpected peaks during HPLC-UV analysis of my aqueous samples. Is my compound degrading? The Causality: Yes. If your aqueous buffer is outside the pH 6.0–7.0 range, you are triggering two distinct degradation pathways.

• Acidic Environments (pH < 5.0): Drives the cleavage of the glycosidic bonds[5].

• Alkaline Environments (pH > 8.0): Triggers the saponification and irreversible opening of the C17 lactone ring. Once the lactone ring opens to form an aldehydic acid salt, it rearranges into a physiologically inactive "iso-genin"[8]. The Solution: Always dilute your DMSO stock into pH-neutral, buffered aqueous solutions (e.g., PBS pH 7.2) immediately before use. Do not store the aqueous solution for more than 24 hours[7].

Q3: How should I store the bulk solid powder to guarantee a multi-year shelf life? The Causality: Solid-state degradation of 17α-Thevebioside is primarily driven by oxidation and ambient humidity. Moisture facilitates localized micro-hydrolysis, while atmospheric oxygen can oxidize sensitive hydroxyl groups on the steroid nucleus. The Solution: Store the lyophilized powder at -20°C in a tightly sealed, light-resistant amber vial[9][10]. The vial must be purged with an inert gas (Argon or Nitrogen) and placed inside a secondary container with a high-capacity desiccant (e.g., silica gel or Drierite)[11]. Under these conditions, stability is maintained for ≥24 months[6].

Quantitative Stability Profile

To assist in your experimental planning, the following table summarizes the degradation kinetics of 17α-Thevebioside across various storage matrices.

Storage Condition	Matrix / Solvent	Timeframe	Intact Compound Remaining (%)	Primary Degradant Mechanism
-20°C (Desiccated, Argon)	Solid Powder	24 Months	> 98.0%	None (Stable)
25°C (Ambient Humidity)	Solid Powder	6 Months	~ 85.0%	Aglycone (Moisture Hydrolysis)
-20°C	Anhydrous DMSO	14 Days	> 95.0%	Monoglycoside (Trace Hydrolysis)
37°C (pH 2.0)	Aqueous Buffer	24 Hours	< 10.0%	Aglycone + Free Sugars (Acidic Cleavage)
37°C (pH 9.0)	Aqueous Buffer	24 Hours	< 50.0%	Iso-genin (Alkaline Lactone Opening)

Mechanistic Degradation Pathways

The following logical diagram illustrates the environmental stressors that compromise the structural integrity of 17α-Thevebioside.

Fig 1. Mechanistic degradation pathways of 17alpha-Thevebioside under environmental stress.

Self-Validating Protocol: Stability-Indicating LC-MS/MS Workflow

To ensure the trustworthiness of your experimental data, you must periodically verify the integrity of your 17α-Thevebioside stocks. This self-validating LC-MS/MS protocol is designed to separate the intact glycoside from its degradation products (aglycones and iso-genins)[3].

Phase 1: Sample Preparation & System Suitability

• Internal Standard (IS) Addition: Spike your 17α-Thevebioside sample with a stable isotope-labeled internal standard (e.g., Digoxin-d3) to a final IS concentration of 50 ng/mL. Causality: This corrects for matrix effects and ionization suppression during electrospray ionization (ESI).

• Dilution: Dilute the DMSO stock 1:1000 in cold (4°C) LC-MS grade Water:Acetonitrile (50:50, v/v) containing 0.1% Formic Acid. Critical Step: The cold temperature and immediate injection halt any further in-solution degradation.

Phase 2: Chromatographic Separation 3. Column Selection: Use a sub-2 µm C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm) maintained at 40°C. 4. Mobile Phase:

• Solvent A: Water + 0.1% Formic Acid.
• Solvent B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Run a linear gradient from 10% B to 95% B over 5 minutes. Causality: The highly polar cleaved sugar moieties will elute in the void volume, the intact 17α-Thevebioside will elute mid-gradient, and the highly hydrophobic free aglycone will elute late.

Phase 3: MS/MS Detection & Validation 6. Ionization: Operate the mass spectrometer in Positive ESI mode. 7. MRM Transitions: Monitor the sodium adduct [M+Na]+ or protonated [M+H]+ precursor ions. For 17α-Thevebioside ( C36​H56​O13​ , MW ~696.8), monitor the transition corresponding to the loss of the terminal glucose moiety (e.g., m/z 719.2 [M+Na]+ → m/z 557.2) and the loss of the entire disaccharide (yielding the aglycone at m/z ~397.2)[3]. 8. Validation Check: If the peak area ratio of the aglycone transition to the intact transition exceeds 5%, the stock solution has degraded beyond acceptable limits and must be discarded.

References

• Chemical Substance Information: 17alpha-Thevebioside. NextSDS. Available at:[Link]

• Thevetia thevetioides Cardenolide and Related Cardiac Glycoside Profile by Q-TOF MS/MS Reveals Insights of the Cardenolide Biosynthetic Pathway. PubMed Central (PMC). Available at:[Link]

• Thevebioside, the active ingredient of traditional Chinese medicine, promotes ubiquitin-mediated SRC-3 degradation to induce NSCLC cells apoptosis. ResearchGate. Available at:[Link]

• Cardenolides, toxicity, and the costs of sequestration in the coevolutionary interaction between monarchs and milkweeds. PNAS. Available at:[Link]

• Effect of extraction, microbial fermentation and storage on the cardenolide profile of Strophanthus kombé Oliv. seed preparations. ResearchGate. Available at:[Link]

• CARDIAC GLYCOSIDES: Pharmacognosy and Therapeutic Effects. National University of Pharmacy. Available at:[Link]

• SRC-3, a Steroid Receptor Coactivator: Implication in Cancer. Encyclopedia.pub. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. SRC-3 | Encyclopedia MDPI [encyclopedia.pub]
• 3. Thevetia thevetioides Cardenolide and Related Cardiac Glycoside Profile in Mature and Immature Seeds by High-Resolution Thin-Layer Chromatography (HPTLC) and Quadrupole Time of Flight–Tandem Mass Spectrometry (Q-TOF MS/MS) Reveals Insights of the Cardenolide Biosynthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. researchgate.net [researchgate.net]
• 6. k-Strophanthoside | CAS:33279-57-1 | Manufacturer ChemFaces [chemfaces.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. cnc.nuph.edu.ua [cnc.nuph.edu.ua]
• 9. axel.as-1.co.jp [axel.as-1.co.jp]
• 10. healio.com [healio.com]
• 11. Soyasaponin Ba | CAS:114590-20-4 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]

Reference Data & Comparative Studies

A Comparative Guide to the Cytotoxicity of 17alpha-Thevebioside and Digoxin for Researchers

A Senior Application Scientist's In-Depth Technical Guide

In the landscape of drug discovery, particularly within oncology, the repurposing of established compounds has emerged as a vital strategy. Cardiac glycosides, a class of naturally derived compounds, have a long history in treating cardiac conditions.[1] However, their potent cytotoxic effects have opened new avenues for cancer research.[2][3] This guide provides a detailed comparison of the cytotoxic properties of two such cardiac glycosides: 17alpha-Thevebioside, a compound from the yellow oleander (Thevetia peruviana), and Digoxin, a well-established drug derived from the foxglove plant (Digitalis lanata).[4][5]

This document is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of these two compounds. We will delve into their mechanisms of action, present available cytotoxic data, and provide detailed experimental protocols for independent verification and further research.

Unveiling the Contenders: 17alpha-Thevebioside and Digoxin

17alpha-Thevebioside is a cardiac glycoside with the chemical formula C36H56O13.[6][7] It is one of the many active compounds found in Thevetia peruviana, a plant known for its toxic properties due to its high concentration of cardiac glycosides.[4][8] While research on the specific cytotoxicity of 17alpha-Thevebioside is emerging, studies on extracts and other glycosides from Thevetia peruviana have demonstrated significant anti-cancer activity.[9][10]

Digoxin , with the chemical formula C41H64O14, is a well-characterized cardiac glycoside that has been used for centuries to treat heart failure and certain arrhythmias.[5] Its narrow therapeutic index and potential for toxicity are well-documented.[11] In recent years, numerous studies have investigated the anti-cancer properties of digoxin, revealing its ability to induce apoptosis and inhibit cell proliferation in a variety of cancer cell lines.[12][13][14][15]

The Common Ground: Mechanism of Action

Both 17alpha-Thevebioside and digoxin, like other cardiac glycosides, exert their primary biological effects by inhibiting the sodium-potassium ATPase (Na+/K+-ATPase) pump, an essential enzyme found in the plasma membrane of all animal cells.[2][8] This inhibition disrupts the electrochemical gradient across the cell membrane, leading to a cascade of events that can ultimately trigger cell death.

The process unfolds as follows:

• Binding and Inhibition: The cardiac glycoside binds to a specific site on the alpha-subunit of the Na+/K+-ATPase pump.

• Increased Intracellular Sodium: Inhibition of the pump leads to an accumulation of intracellular sodium ions (Na+).

• Calcium Influx: The increased intracellular Na+ concentration alters the function of the sodium-calcium (Na+/Ca2+) exchanger, causing an influx of calcium ions (Ca2+) into the cell.

• Cellular Stress and Apoptosis: The elevated intracellular Ca2+ levels can induce cellular stress, mitochondrial dysfunction, and the activation of apoptotic pathways, leading to programmed cell death.

Mechanism of cardiac glycoside-induced cytotoxicity.

Comparative Cytotoxicity: A Data-Driven Analysis

While direct comparative studies between 17alpha-Thevebioside and digoxin are limited, we can infer their relative potencies by examining their half-maximal inhibitory concentration (IC50) values against various cancer cell lines from different studies. A lower IC50 value indicates greater potency.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Cardiac Glycosides from Thevetia peruviana	P15	Human Lung Cancer	0.05 - 0.15	[9]
MGC-803	Human Gastric Cancer	0.05 - 0.15	[9]
SW1990	Human Pancreatic Cancer	0.05 - 0.15	[9]
Digoxin	A549	Non-Small Cell Lung Cancer	0.10	[12]
HT-29	Colon Cancer	0.1 - 0.3	[13]
MDA-MB-231	Breast Cancer	0.1 - 0.3	[13]
OVCAR3	Ovarian Cancer	0.1 - 0.3	[13]
MCF7	Breast Cancer	0.06	[15]
BT474	Breast Cancer	0.23	[15]
ZR-75-1	Breast Cancer	0.17	[15]

Analysis: The available data suggests that cardiac glycosides isolated from Thevetia peruviana exhibit potent cytotoxicity, with IC50 values in the nanomolar to low micromolar range, comparable to that of digoxin.[9][13] It is important to note that IC50 values can vary depending on the specific cell line, assay conditions, and duration of treatment. Therefore, for a definitive comparison, these compounds should be evaluated side-by-side under identical experimental conditions.

Experimental Protocol: Assessing Cytotoxicity via MTT Assay

To facilitate further research and direct comparison, we provide a detailed protocol for the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a widely used colorimetric method to assess cell viability.

Objective: To determine and compare the IC50 values of 17alpha-Thevebioside and digoxin in a selected cancer cell line.

Materials:

• Cancer cell line of interest (e.g., A549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 17alpha-Thevebioside and Digoxin (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 17alpha-Thevebioside and digoxin in complete medium. A typical concentration range to start with would be from 0.01 µM to 10 µM.

  • Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compounds) and a blank control (medium only).

  • Remove the old medium from the wells and add 100 µL of the prepared compound dilutions or control solutions.

  • Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for another 2-4 hours at 37°C until a purple formazan precipitate is visible.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control using the following formula:

    • % Viability = (Absorbance of treated cells / Absorbance of vehicle control) * 100

  • Plot the percentage of cell viability against the compound concentration (on a logarithmic scale) to generate a dose-response curve.

  • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Workflow for determining cytotoxicity using the MTT assay.

Discussion and Future Directions

The compiled data indicates that both 17alpha-Thevebioside (as inferred from related compounds in its natural source) and digoxin are potent cytotoxic agents against a range of cancer cell lines. Their shared mechanism of action through the inhibition of the Na+/K+-ATPase pump provides a solid foundation for their anti-cancer potential.

The subtle structural differences between these two cardiac glycosides likely account for any variations in their potency and selectivity. For instance, the nature and number of sugar moieties attached to the steroid core can significantly influence their binding affinity to the Na+/K+-ATPase pump and their overall pharmacokinetic properties.

For future research, we recommend the following:

• Direct Comparative Studies: Conduct head-to-head cytotoxicity assays of 17alpha-Thevebioside and digoxin across a broad panel of cancer cell lines to establish their relative potencies and selectivity profiles.

• Mechanism of Apoptosis: Investigate the specific apoptotic pathways activated by 17alpha-Thevebioside. This can be achieved through assays for caspase activation, analysis of Bcl-2 family protein expression, and assessment of mitochondrial membrane potential.

• In Vivo Efficacy: Evaluate the anti-tumor efficacy of 17alpha-Thevebioside in preclinical animal models of cancer.

• Structure-Activity Relationship (SAR) Studies: Synthesize and test analogs of 17alpha-Thevebioside to identify the key structural features responsible for its cytotoxic activity. This could lead to the development of novel and more potent anti-cancer agents with improved therapeutic indices.

By systematically addressing these research questions, the scientific community can fully elucidate the therapeutic potential of 17alpha-Thevebioside and other related cardiac glycosides as a promising new class of anti-cancer drugs.

References

Sources

• 1. Cardiac Glycosides: From Natural Defense Molecules to Emerging Therapeutic Agents [mdpi.com]
• 2. Evaluating the Cancer Therapeutic Potential of Cardiac Glycosides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer Properties of Cardiac Glycosides | IntechOpen [intechopen.com]
• 4. msarr.magnascientiapub.com [msarr.magnascientiapub.com]
• 5. nextsds.com [nextsds.com]
• 6. 17alpha-Thevebioside [P09783] - $0.00 : ChemUniverse - Organic, Inorganic, Polymer, Life Sciences & Specialty chemicals for Industries & Research [chemuniverse.com]
• 7. Thevetia peruviana intoxication and electrocardiographic manifestations: a case series [scielo.org.mx]
• 8. researchgate.net [researchgate.net]
• 9. Cardiac glycosides with cytotoxic activity from the seeds of Thevetia peruviana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Na+/K+-ATPase-Targeted Cytotoxicity of (+)-Digoxin and Several Semi-synthetic Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. Risk of cancer in patients with heart failure who use digoxin: a 10-year follow-up study and cell-based verification | Oncotarget [oncotarget.com]
• 14. Cardiac glycosides from the seeds of Thevetia peruviana and their pro-apoptotic activity toward cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy [mdpi.com]

Validation of analytical methods for 17alpha-Thevebioside quantification

Title: Validation of Analytical Methods for 17α-Thevebioside Quantification: A Comparative and Methodological Guide

As a Senior Application Scientist, I approach the quantification of complex botanical secondary metabolites not just as a procedural task, but as an exercise in building a self-validating analytical system. 17α-Thevebioside (CAS: 114613-59-1, MW: 696.83 g/mol ) is a potent cardiac glycoside (cardenolide) naturally occurring in the seeds of Thevetia peruviana (Yellow Oleander)[1][2].

Because of its narrow therapeutic index and severe toxicological profile, the precise quantification of 17α-Thevebioside in biological matrices (e.g., serum, plasma) is critical for forensic toxicology, pharmacokinetic profiling, and botanical drug standardization[2][3].

Mechanism of Action & Clinical Relevance

To understand why we must quantify this molecule with extreme precision, we must understand its pharmacodynamics. Like other cardenolides, 17α-Thevebioside acts by binding to and inhibiting the ubiquitous Na⁺/K⁺-ATPase pump on the myocardial cell membrane[4].

Mechanism of 17α-Thevebioside inducing intracellular calcium accumulation and cardiac toxicity.

Comparison of Analytical Platforms

Historically, cardenolides have been measured using various techniques. However, the structural similarities among plant-derived glycosides (sharing the same steroid nucleus and lactone ring) demand high-resolution specificity[4].

Table 1: Comparison of Analytical Platforms for Cardenolide Quantification

Analytical Feature	HPLC-UV	Immunoassay (ELISA)	LC-MS/MS (Gold Standard)
Sensitivity (LOD)	High ng/mL	Low ng/mL	Sub-ng/mL (e.g., <0.3 ng/mL)
Specificity	Low (co-elution risks)	Moderate (cross-reactivity)	Very High (m/z transitions)
Multiplexing	Poor	No	Excellent (MRM mode)
Matrix Interference	High (background noise)	High (matrix effects)	Moderate (manageable via IS)
Throughput	Low	High	High

Causality Insight: Immunoassays often suffer from cross-reactivity with endogenous steroids or other structurally similar cardenolides (e.g., digoxin, digitoxin). LC-MS/MS resolves this by isolating specific precursor-to-product ion transitions (Multiple Reaction Monitoring, MRM), making it the definitive choice for 17α-Thevebioside quantification[3][5].

Methodology: LC-MS/MS Experimental Protocol

To ensure a self-validating system, the following protocol integrates rigorous sample clean-up with high-resolution detection, minimizing ion suppression—a common pitfall in electrospray ionization (ESI)[3].

Step 1: Sample Preparation (Solid Phase Extraction - SPE)

• Spiking: Aliquot 500 µL of biological matrix (serum/plasma). Spike with a stable isotope-labeled internal standard (SIL-IS), such as Digoxin-d3, to yield a final IS concentration of 5 ng/mL[3]. Causality: The SIL-IS behaves chromatographically identical to the analyte, self-correcting for any analyte loss during extraction and matrix-induced ion suppression during MS ionization.

• Conditioning: Condition a C18 SPE cartridge with 2 mL of methanol followed by 2 mL of LC-MS grade water.

• Loading & Washing: Load the spiked sample onto the cartridge. Wash with 2 mL of 5% methanol in water. Causality: This specific wash step elutes polar interferences (e.g., salts, proteins) while retaining the lipophilic cardenolide on the sorbent.

• Elution: Elute the target cardenolides using 2 mL of 100% methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of the initial mobile phase (e.g., 10% Acetonitrile in water with 0.1% Formic Acid).

Step 2: Chromatographic Separation (UHPLC)

• Column: Inject 5 µL onto a sub-2 µm C18 analytical column (e.g., 50 mm × 2.1 mm, 1.7 µm) maintained at 40°C.

• Gradient Elution: Use Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid). Ramp from 10% B to 90% B over 5 minutes. Causality: A gradient ensures the elution of the lipophilic aglycone core while resolving it from early-eluting polar matrix components.

Step 3: Mass Spectrometry Detection (ESI-MS/MS)

• Ionization: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode.

• MRM Transitions: During collision-induced dissociation (CID), cardenolides typically lose their sugar moieties first, leaving the genin (aglycone)[4]. Optimize the collision energy (CE) and declustering potential (DP) for the[M+H]⁺ or [M+Na]⁺ precursor ions of 17α-Thevebioside.

LC-MS/MS bioanalytical workflow for the quantification of 17α-Thevebioside.

Validation Parameters (ICH M10 Guidelines)

To establish trustworthiness and regulatory compliance, the method must be validated according to the ICH M10 Bioanalytical Method Validation guidelines[6][7].

• Selectivity & Specificity: Analyze blank matrix from at least 6 individual sources[8]. Causality: This ensures no endogenous peaks or co-medications co-elute at the retention time of 17α-Thevebioside or the IS, preventing false-positive quantification.

• Calibration Curve (Linearity): Construct a curve (e.g., 0.5 to 50 ng/mL) using a weighted (1/x²) linear regression[3]. Causality: Weighting compensates for heteroscedasticity (increasing variance at higher concentrations), ensuring mathematical accuracy at the lower end of the curve (LOQ).

• Accuracy & Precision: Evaluate Quality Control (QC) samples at four levels (LLOQ, Low, Mid, High) in 5 replicates over 3 days. Acceptance criteria dictate ±15% of nominal concentration (±20% at LLOQ)[7][9].

• Matrix Effect & Recovery: Calculate the matrix factor (MF) by comparing the peak area of 17α-Thevebioside spiked post-extraction to pure standards. Causality: This identifies if the biological matrix enhances or suppresses the ionization efficiency. An IS-normalized MF close to 1.0 indicates a robust, self-correcting assay that is immune to patient-to-patient plasma variations[3].

References

• ChemUniverse. 17alpha-Thevebioside [P09783] URL:[Link]

• Kohls, S., et al. (2012). Method validation of a survey of thevetia cardiac glycosides in serum samples. Forensic Science International. URL:[Link]

• International Council for Harmonisation (ICH). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. URL: [Link]

• UC Davis eScholarship. The Qualitative Identification of Cardenolide-Containing Plants Using Ultra High Performance Liquid Chromatography. URL:[Link]

Sources

• 1. 17alpha-Thevebioside [P09783] - $0.00 : ChemUniverse - Organic, Inorganic, Polymer, Life Sciences & Specialty chemicals for Industries & Research [chemuniverse.com]
• 2. researchgate.net [researchgate.net]
• 3. Method validation of a survey of thevetia cardiac glycosides in serum samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]
• 5. scielo.br [scielo.br]
• 6. Federal Register :: M10 Bioanalytical Method Validation; International Council for Harmonisation; Draft Guidance for Industry; Availability [federalregister.gov]
• 7. database.ich.org [database.ich.org]
• 8. fda.gov [fda.gov]
• 9. fda.gov [fda.gov]

A Comparative Guide to Na+/K+-ATPase Inhibition: 17alpha-Thevebioside vs. Ouabain

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of two potent cardiac glycosides, 17alpha-Thevebioside and ouabain, focusing on their inhibitory effects on the Na+/K+-ATPase pump. While ouabain is a well-characterized and widely used tool compound in research, 17alpha-Thevebioside, a natural product from Thevetia peruviana, represents a class of compounds with significant biological activity that warrants further investigation. This document will delve into their mechanisms of action, present available inhibitory data, and provide a detailed experimental protocol for assessing Na+/K+-ATPase inhibition.

The Na+/K+-ATPase: A Vital Cellular Pump

The Na+/K+-ATPase, or sodium-potassium pump, is a crucial transmembrane protein found in all animal cells.[1][2] It actively transports three sodium ions (Na+) out of the cell and two potassium ions (K+) into the cell for each molecule of ATP hydrolyzed.[1] This process is fundamental for maintaining cellular membrane potential, regulating cell volume, and driving the secondary transport of other essential molecules.[1][2]

The pump is a heterodimeric protein composed of a catalytic α subunit and a regulatory β subunit.[2] The α subunit contains the binding sites for Na+, K+, ATP, and inhibitors like cardiac glycosides.[2] There are multiple isoforms of the α subunit (α1, α2, α3, and α4), which exhibit tissue-specific expression and varying affinities for inhibitors.[1][2]

Ouabain: The Archetypal Na+/K+-ATPase Inhibitor

Ouabain is a classic cardiac glycoside traditionally used as an arrow poison and later as a therapeutic agent for heart conditions.[3] It is a potent and highly specific inhibitor of the Na+/K+-ATPase.[3]

Mechanism of Action: Ouabain binds to the extracellular surface of the α subunit of the Na+/K+-ATPase, stabilizing the enzyme in its E2-P phosphorylated conformation.[2] This prevents the binding of K+, thereby halting the pumping cycle and leading to an accumulation of intracellular Na+. The increased intracellular Na+ concentration alters the function of the Na+/Ca2+ exchanger, resulting in an influx of Ca2+ and increased cardiac contractility.

Binding Site and Isoform Selectivity: The binding site for ouabain is located in a pocket formed by several transmembrane helices of the α subunit.[2] Ouabain exhibits differential affinity for the various α isoforms. For instance, in some species, the α1 isoform is less sensitive to ouabain than the α2 and α3 isoforms.[2]

17alpha-Thevebioside: A Bioactive Glycoside from Thevetia peruviana

17alpha-Thevebioside is a cardiac glycoside isolated from the seeds of the yellow oleander, Thevetia peruviana.[4][5] This plant is known to be rich in cardiac glycosides, which are responsible for its cardiotoxic effects.[6][[“]] These effects are attributed to the inhibition of the Na+/K+-ATPase.[6][[“]]

Presumed Mechanism of Action: As a cardiac glycoside, 17alpha-Thevebioside is presumed to share the same mechanism of action as ouabain, which involves the inhibition of the Na+/K+-ATPase. The toxic effects observed from Thevetia peruviana ingestion, such as arrhythmias and hyperkalemia, are consistent with the known consequences of sodium pump inhibition.[6][8]

Comparative Analysis: 17alpha-Thevebioside vs. Ouabain

Feature	17alpha-Thevebioside	Ouabain
Source	Seeds of Thevetia peruviana (Yellow Oleander)[4][5]	Seeds of Strophanthus gratus and bark of Acokanthera ouabaio[3]
Chemical Class	Cardenolide Glycoside	Cardenolide Glycoside
Mechanism of Action	Presumed to be inhibition of Na+/K+-ATPase[6][[“]]	Inhibition of Na+/K+-ATPase[3]
Na+/K+-ATPase IC50	Not explicitly reported.	Varies by isoform and species, typically in the nanomolar range.
Reported IC50	Cytotoxicity IC50 values for related compounds are in the nM to µM range.[4]	Cytotoxicity IC50 values are also in the nanomolar range.
Isoform Selectivity	Not yet characterized.	Exhibits selectivity for different α isoforms.[2]

Structure-Activity Relationship Insights

The potent biological activity of cardiac glycosides is intrinsically linked to their chemical structure. The core steroid nucleus, the unsaturated lactone ring at the C17 position, and the sugar moieties at the C3 position are all crucial for their interaction with the Na+/K+-ATPase. Variations in the sugar residues can influence the potency and isoform selectivity of the glycoside. The structural similarities between 17alpha-Thevebioside and other known potent cardiac glycosides suggest that it is a strong candidate for a potent Na+/K+-ATPase inhibitor.

Experimental Protocol: Na+/K+-ATPase Inhibition Assay

This protocol describes a colorimetric method to determine the activity of Na+/K+-ATPase by measuring the amount of inorganic phosphate (Pi) released from the hydrolysis of ATP. The difference in Pi released in the presence and absence of a specific inhibitor (like ouabain or 17alpha-Thevebioside) represents the Na+/K+-ATPase activity.

Materials:

• Purified Na+/K+-ATPase enzyme preparation (e.g., from porcine cerebral cortex or kidney medulla)

• Assay Buffer: 100 mM NaCl, 20 mM KCl, 4 mM MgCl2, 50 mM Tris-HCl, pH 7.4

• ATP solution (100 mM)

• Inhibitor solutions (17alpha-Thevebioside and ouabain) at various concentrations

• Ouabain (for determining total Na+/K+-ATPase activity)

• Malachite Green reagent for phosphate detection

• Trichloroacetic acid (TCA) to stop the reaction

• Phosphate standard solution

Procedure:

• Enzyme Preparation: Thaw the purified Na+/K+-ATPase enzyme on ice. Dilute the enzyme to the desired concentration in a suitable buffer.

• Reaction Setup:

  • Prepare two sets of tubes for each inhibitor concentration: one for total ATPase activity and one for ouabain-insensitive ATPase activity.

  • To each tube, add the assay buffer.

  • Add the inhibitor (17alpha-Thevebioside or a control) to the respective tubes at the desired final concentrations.

  • To the "ouabain-insensitive" tubes, add a high concentration of ouabain (e.g., 1 mM) to completely inhibit the Na+/K+-ATPase.

• Pre-incubation: Pre-incubate the tubes at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction: Start the reaction by adding ATP to each tube to a final concentration of 3 mM.

• Incubation: Incubate the reaction mixtures at 37°C for a specific time (e.g., 15-30 minutes), ensuring the reaction is in the linear range.

• Termination of Reaction: Stop the reaction by adding a small volume of cold TCA.

• Phosphate Detection:

  • Centrifuge the tubes to pellet any precipitated protein.

  • Take an aliquot of the supernatant and add the Malachite Green reagent.

  • Incubate at room temperature for color development.

• Measurement: Measure the absorbance at a specific wavelength (e.g., 620 nm) using a spectrophotometer.

• Calculation:

  • Generate a standard curve using the phosphate standard solution.

  • Determine the amount of Pi released in each sample from the standard curve.

  • Na+/K+-ATPase activity = (Pi released in the absence of ouabain) - (Pi released in the presence of 1 mM ouabain).

  • Calculate the percentage of inhibition for each concentration of 17alpha-Thevebioside and determine the IC50 value.

Visualizing the Molecular Mechanism and Experimental Workflow

Caption: Na+/K+-ATPase cycle and its inhibition.

Caption: Workflow for Na+/K+-ATPase Inhibition Assay.

Conclusion

Ouabain remains the gold standard for studying Na+/K+-ATPase inhibition due to its well-defined mechanism of action and extensive characterization. 17alpha-Thevebioside, as a representative of the cardiac glycosides from Thevetia peruviana, is a potent bioactive compound that is strongly implied to act through the same mechanism. The available cytotoxicity data for related compounds underscores its potential as a powerful Na+/K+-ATPase inhibitor. However, direct enzymatic studies are necessary to quantify its inhibitory potency (IC50) and to determine its isoform selectivity. Such research would be invaluable for drug development professionals and scientists interested in novel modulators of this essential cellular pump.

References

• Yao, C., et al. (2016). Cardiac Glycosides from the Seeds of Thevetia peruviana. Journal of Natural Products, 79(1), 19-28. [Link]

• Flores-Soto, E., et al. (2021). Thevetia peruviana intoxication and electrocardiographic manifestations: a case series. Revista Médica del Hospital General de México, 84(4), 163-167. [Link]

• Yao, C., et al. (2016). Cardiac Glycosides from the Seeds of Thevetia peruviana. PubMed, 26714048. [Link]

• Li, X., et al. (2024). Cardiac glycosides with cytotoxic activity from the seeds of Thevetia peruviana. Fitoterapia, 178, 106126. [Link]

• Hidayat, M., et al. (2022). Thevetia peruviana (Pers.) K. Schum.: Poisonous and its potential. Magna Scientia Advanced Research and Reviews, 6(1), 031-037. [Link]

• Chauhan, R., et al. (2023). Cascabela thevetia (L.) lippold.- a review on its phytochemistry, pharmacology and toxicity. Journal of Ethnopharmacology, 318(Pt A), 116899. [Link]

• Yao, C., et al. (2016). Cardiac Glycosides from the Seeds of Thevetia peruviana. Journal of Natural Products, 79(1), 19-28. [Link]

• Zhang, Y., et al. (2022). The structure-activity relationships (SARs) of cardiac glycosides in cytotoxicity. ResearchGate. [Link]

• Consensus. (n.d.). Mechanisms of cardiac glycoside toxicity from oleander exposure. Consensus. [Link]

• De Munari, S., et al. (1998). A new approach to the design of novel inhibitors of Na+,K+-ATPase: 17alpha-substituted seco-D 5beta-androstane as cassaine analogues. Journal of Medicinal Chemistry, 41(15), 2841-2851. [Link]

• Kumar, P., et al. (2021). phytochemistry and pharmacological activities of thevetia peruviana. International Journal of Pharmaceutical Sciences and Research, 12(9), 4646-4654. [Link]

• Zou, C., et al. (2020). Thevebioside, the active ingredient of traditional Chinese medicine, promotes ubiquitin-mediated SRC-3 degradation to induce NSCLC cells apoptosis. Cancer Letters, 493, 167-177. [Link]

• Zou, C., et al. (2020). Thevebioside, the active ingredient of traditional Chinese medicine, promotes ubiquitin-mediated SRC-3 degradation to induce NSCLC cells apoptosis. ResearchGate. [Link]

• Fu, Q., et al. (2023). Antitumour mechanisms of traditional Chinese medicine elicited by regulating tumour-associated macrophages in solid tumour microenvironments. Frontiers in Immunology, 14, 1159159. [Link]

• Zhang, Y., et al. (2023). Effects of saponins from Chinese herbal medicines on signal transduction pathways in cancer: A review. Frontiers in Pharmacology, 14, 1140089. [Link]

• Selvakumar, P., et al. (2017). Na/K Pump and Beyond: Na/K-ATPase as a Modulator of Apoptosis and Autophagy. Molecules, 22(4), 649. [Link]

• Mijatovic, T., et al. (2008). Na+/K+-ATPase α subunits as new targets in anticancer therapy. Expert Opinion on Therapeutic Targets, 12(6), 677-691. [Link]

• Zhang, Y., et al. (2023). Effects of saponins from Chinese herbal medicines on signal transduction pathways in cancer: A review. PMC. [Link]

• Wikidoc. (2015). Ouabain. Wikidoc. [Link]

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Safety & Regulatory Compliance

17alpha-Thevebioside proper disposal procedures

Comprehensive Laboratory Safety and Disposal Guide for 17α-Thevebioside

Executive Summary

17α-Thevebioside is a potent cardiac glycoside (cardenolide) naturally derived from plants within the Apocynaceae family, such as Thevetia thevetioides [1]. In recent oncological and pharmacological research, it has been identified as a highly active pharmaceutical ingredient (HPAPI) capable of inhibiting Na⁺/K⁺-ATPase and promoting the ubiquitin-mediated degradation of the Steroid Receptor Coactivator-3 (SRC-3), making it a promising candidate for non-small cell lung cancer (NSCLC) therapies [2].

However, the very mechanisms that grant 17α-Thevebioside its therapeutic efficacy also render it an acute environmental and occupational hazard. Cardiac glycosides are notoriously persistent in municipal wastewater and can cause severe aquatic toxicity [3]. Therefore, the disposal of 17α-Thevebioside cannot be treated as standard chemical waste. This guide provides a self-validating, step-by-step operational framework for the safe handling, spill management, and terminal disposal of 17α-Thevebioside, ensuring strict compliance with Environmental Protection Agency (EPA) guidelines for Contaminants of Emerging Concern (CECs) [4].

Physicochemical & Toxicological Profile

To design an effective disposal protocol, operators must first understand the quantitative and qualitative thresholds of the compound. The following table summarizes the critical data driving our safety and logistical decisions.

Property / Parameter	Data / Threshold	Operational Implication
Molecular Class	Cardenolide / Cardiac Glycoside	Contains a reactive unsaturated lactone ring; requires aggressive thermal destruction.
Primary Targets	Na⁺/K⁺-ATPase; SRC-3 Protein	Extreme acute toxicity upon systemic exposure; strict PPE required to prevent mucosal/dermal absorption.
Solubility	Soluble in DMSO, Ethanol, Methanol; Sparingly soluble in water	Aqueous spill cleanup is ineffective. Alcohols or surfactant-heavy detergents must be used for decontamination.
Environmental Risk	High (Bioaccumulative in aquatic systems)	Zero-drain policy. Must never be disposed of via standard sinks or publicly owned treatment works (POTWs).
Destruction Temperature	> 1,000°C (1,832°F)	Requires EPA-approved hazardous waste incineration to ensure complete breakdown of the steroid skeleton.

Mechanistic Rationale for Strict Disposal

The necessity for high-temperature incineration and zero-drain disposal is directly linked to 17α-Thevebioside's mechanism of action. Cardiac glycosides function by binding to the extracellular domain of the Na⁺/K⁺-ATPase pump, leading to intracellular calcium accumulation and subsequent cellular apoptosis. Furthermore, 17α-Thevebioside directly triggers the ubiquitin-proteasome pathway to degrade SRC-3, downregulating the IGF-1R/PI3K/AKT signaling cascade [2].

If introduced into the environment via improper drain disposal, these compounds resist standard microbial degradation in wastewater treatment plants, eventually disrupting the basal physiological functions of aquatic organisms [3].

Caption: Cellular mechanism of 17α-Thevebioside illustrating the pathways that drive both its efficacy and environmental toxicity.

Standard Operating Procedures (SOPs)

Every protocol below is designed as a self-validating system : each step includes a verification action to ensure containment integrity before proceeding to the next phase.

SOP 1: Routine Waste Segregation and Containment

Causality: 17α-Thevebioside must be isolated from strong acids and oxidizers to prevent unintended exothermic reactions or the generation of toxic vapors prior to incineration.

• Preparation & PPE: Don standard HPAPI PPE—double nitrile gloves, a fitted N95/N100 respirator (if handling dry powder), safety goggles, and a disposable fluid-resistant lab coat.

• Liquid Waste Collection:

  • Collect all solvent-based liquid waste (e.g., DMSO/Ethanol solutions) into a dedicated, chemically compatible high-density polyethylene (HDPE) carboy.

  • Validation Step: Inspect the carboy for micro-fractures and ensure the cap features a vented seal to prevent pressure buildup from solvent off-gassing.

• Solid Waste Collection:

  • Place all contaminated consumables (pipette tips, microcentrifuge tubes, weighing boats) into a rigid, puncture-resistant container lined with a 6-mil polyethylene bag.

• Labeling & Storage:

  • Label clearly: "HAZARDOUS WASTE - TOXIC API (17α-Thevebioside / Cardiac Glycoside) - DO NOT DRAIN DISPOSE."

  • Store in a designated secondary containment tray within a ventilated, locked chemical storage cabinet until vendor pickup.

SOP 2: Acute Spill Management Protocol

Causality: Dry powder spills of cardenolides pose a severe inhalation hazard. Wet-wiping is mandatory to prevent the aerosolization of toxic particulates.

• Isolation: Immediately evacuate non-essential personnel from the spill radius.

• Containment: If the spill is liquid, surround it with universal absorbent pads. If the spill is powder, do not sweep .

• Solvent Neutralization (Wet-Wiping):

  • Lightly soak disposable clean-room wipes in 70% Ethanol or Isopropanol (water is insufficient due to the compound's lipophilic nature).

  • Gently lay the wet wipes over the powder to suppress dust.

  • Validation Step: Visually confirm the powder is fully saturated and no dry particulates remain airborne.

• Collection: Carefully fold the wipes inward, trapping the compound. Place the wipes directly into a hazardous waste bag.

• Secondary Decontamination: Wash the spill surface with a strong laboratory detergent (e.g., Alconox) and water to remove any residual lipophilic film. Dispose of these wipes in the same waste bag.

• Final Seal: Double-bag the waste, seal with chemical-resistant tape, and transfer to the solid waste collection stream for incineration.

Disposal Workflow & Environmental Compliance

The EPA has increasingly monitored Contaminants of Emerging Concern (CECs), including cardiac glycosides, under Methods 1694 and 1698, due to their persistence in Publicly Owned Treatment Works (POTWs) [4]. To guarantee compliance, the terminal fate of 17α-Thevebioside must be high-temperature incineration.

Caption: End-to-end self-validating disposal workflow for 17α-Thevebioside, ensuring zero environmental contamination.

Validation of Destruction: The disposal loop is only considered "closed" once the laboratory receives a formal Certificate of Destruction from the waste management vendor, validating that the material was subjected to temperatures exceeding 1,000°C, effectively breaking the toxic steroid lactone ring.

References

• Thevetia thevetioides Cardenolide and Related Cardiac Glycoside Profile in Mature and Immature Seeds by High-Resolution Thin-Layer Chromatography (HPTLC) and Quadrupole Time of Flight–Tandem Mass Spectrometry (Q-TOF MS/MS) Reveals Insights of the Cardenolide Biosynthetic Pathway. MDPI. Available at:[Link]

• Thevebioside, the active ingredient of traditional Chinese medicine, promotes ubiquitin-mediated SRC-3 degradation to induce NSCLC cells apoptosis. PubMed / Cancer Letters. Available at:[Link]

• Impact of Pharmaceutical Toxicity on the Environment and Its Regulatory Aspects. ResearchGate. Available at:[Link]

• Occurrence of Contaminants of Emerging Concern in Wastewater From Nine Publicly Owned Treatment Works. U.S. Environmental Protection Agency (EPA). Available at:[Link]

Personal protective equipment for handling 17alpha-Thevebioside

As a Senior Application Scientist, I mandate that any protocol involving highly potent natural products must be treated as a self-validating safety system. 17alpha-Thevebioside (CAS: 114613-59-1)[1], a cardiac glycoside with the molecular formula C36H56O13[2], has emerged as a promising compound in oncology. Recent studies demonstrate its efficacy in non-small cell lung cancer (NSCLC) models, where it promotes ubiquitin-mediated SRC-3 degradation, effectively inhibiting the IGF-1R-PI3K-AKT signaling pathway to induce cellular apoptosis[3][4].

However, the pharmacological potency that makes 17alpha-Thevebioside valuable also makes it exceptionally hazardous. Like other cardiac glycosides, it possesses an extremely narrow therapeutic index and exhibits concentration-dependent toxicity[5]. The causality behind its toxicity lies in its mechanism of action: the potent inhibition of the Na+/K+-ATPase pump. In an occupational exposure scenario, systemic absorption leads to intracellular sodium accumulation and subsequent calcium overload, which can rapidly precipitate fatal cardiac arrhythmias.

Because this compound is highly lipophilic and is routinely solubilized in penetration-enhancing solvents like DMSO for in vitro assays[5], dermal exposure is a critical risk vector. The following guide provides the essential, step-by-step operational and logistical framework required to handle 17alpha-Thevebioside safely.

Fig 1. Mechanistic pathway of 17alpha-Thevebioside toxicity following occupational exposure.

Quantitative Personal Protective Equipment (PPE) Matrix

To ensure trustworthiness and operational safety, PPE selection cannot be arbitrary. The following matrix outlines the required protective barriers and the mechanistic justification for each.

PPE Category	Specification	Quantitative/Material Requirement	Mechanistic Justification
Hand Protection	Double-gloving	100% Nitrile (Minimum 0.12 mm thickness per layer)	Solvents like DMSO act as carriers, rapidly transporting lipophilic glycosides through single-layer barriers and skin[5].
Respiratory	N95 / P100 Particulate Respirator	≥ 99.9% filtration efficiency for airborne particles	Prevents inhalation of micro-aerosolized lyophilized powder during the weighing process.
Eye/Face	Splash Goggles & Face Shield	ANSI Z87.1 certified	Protects mucous membranes from accidental splashes during solvent dissolution.
Body	Disposable Tyvek Suit or Lab Coat	Fluid-resistant, elastic cuffs	Prevents accumulation of hazardous particulates on personal clothing.

Standard Operating Procedure: Handling & Dissolution Workflow

Every step in this protocol is designed to eliminate single points of failure during the handling of 17alpha-Thevebioside[1].

Step 1: Pre-Operational Setup

• Ensure the Class II Biological Safety Cabinet (BSC) is fully operational with a verified inward airflow.

• Line the BSC work surface with plastic-backed absorbent bench paper.

• Prepare anti-static weighing boats and spatulas. Scientific Insight: 17alpha-Thevebioside is supplied as a fine powder[2]. Static electricity can cause the powder to repel from the spatula, creating invisible, highly toxic micro-aerosols.

Step 2: PPE Donning & Material Transfer

• Don the primary layer of nitrile gloves, followed by a fluid-resistant lab coat, and a secondary layer of extended-cuff nitrile gloves.

• Transfer the sealed vial of 17alpha-Thevebioside into the BSC before opening.

Step 3: Weighing and Solubilization

• Carefully uncap the vial within the BSC.

• Weigh the required mass using the anti-static tools.

• Add the required volume of solvent (e.g., DMSO or Methanol) directly to the weighing boat or transfer the powder to a pre-labeled, sterile microcentrifuge tube before adding the solvent. Scientific Insight: Solubilizing the compound immediately mitigates the inhalation risk associated with the dry powder[5].

• Seal the tube and vortex gently until fully dissolved.

Step 4: Doffing and Decontamination

• Wipe down the exterior of the sealed stock solution tube with a solvent-compatible wipe.

• Carefully fold the absorbent bench paper inward, trapping any potential micro-spills, and place it in a biohazard waste bag.

• Remove the outer gloves inside the BSC and dispose of them in the solid hazardous waste container.

• Wash hands immediately with soap and water after removing the inner gloves.

Fig 2. Step-by-step operational workflow for the safe handling of 17alpha-Thevebioside.

Emergency Spill Response and Disposal Plans

Small Spills (< 50 mg or < 5 mL of solution):

• Isolate: Immediately halt work and alert personnel in the vicinity.

• Neutralize/Absorb: For dry powder, gently cover with wet absorbent pads to prevent aerosolization. For DMSO solutions, use universal chemical absorbents.

• Decontaminate: Cardiac glycosides can be chemically degraded using strong oxidizing agents or alkaline solutions. Wipe the area with a 10% sodium hypochlorite (bleach) solution, allowing a 30-minute contact time to ensure structural degradation of the active pharmacophore.

• Dispose: Place all contaminated materials into a clearly labeled, double-bagged hazardous chemical waste container.

Disposal Logistics: Do not dispose of 17alpha-Thevebioside down the drain. All liquid waste containing this compound must be collected in dedicated, clearly labeled, sealable waste carboys. Solid waste (gloves, empty vials, bench paper) must be treated as toxic chemical waste and incinerated by a certified hazardous waste disposal facility.

References[1] Title: 17alpha-Thevebioside — Chemical Substance Information

Source: NextSDS URL:[2] Title: 杠柳次苷 | Periplocymarin | 32476-67-8 | 天然产物（标准品） Source: ChemFaces URL:[5] Title: Digitoxin | CAS:71-63-6 | Manufacturer ChemFaces Source: ChemFaces URL:[3] Title: Thevebioside, the active ingredient of traditional Chinese medicine, promotes ubiquitin-mediated SRC-3 degradation to induce NSCLC cells apoptosis Source: PubMed / Cancer Letters URL:[4] Title: Comprehensive Analysis of Inhibitor of Apoptosis Protein Expression and Prognostic Significance in Non–Small Cell Lung Cancer Source: Frontiers in Oncology URL:

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